cis-8,11,14-Eicosatrienoic Acid Ethyl Ester

Core Science & Biosynthesis

Technical Monograph: Biological Function and Therapeutic Mechanism of Dihomo-γ-linolenate Ethyl Ester (DGLA-EE)

The following technical guide provides an in-depth analysis of Dihomo-γ-linolenate Ethyl Ester (DGLA-EE), structured for researchers and drug development professionals.

[1]

Executive Summary

Dihomo-γ-linolenate Ethyl Ester (DGLA-EE) is the stabilized, lipophilic prodrug form of Dihomo-γ-linolenic acid (DGLA, 20:3n-6).[1] While DGLA is an endogenous intermediate in the omega-6 fatty acid pathway, its therapeutic utility is limited by rapid oxidation and poor passive membrane transport.[1] The ethyl esterification of DGLA enhances bioavailability for topical and oral administration, serving as a delivery vehicle that, upon hydrolysis, releases free DGLA.[1]

Biologically, DGLA-EE functions as a metabolic shunt .[1] By increasing the intracellular pool of DGLA, it forces a competitive inhibition of Arachidonic Acid (AA) metabolism. This results in a shift from pro-inflammatory mediators (PGE2, LTB4) to anti-inflammatory and anti-proliferative mediators (PGE1, 15-HETrE).[1] This guide details the pharmacokinetics, molecular mechanisms, and experimental protocols for validating DGLA-EE efficacy.[1]

Chemical Identity & Pharmacokinetics[1]

Structure and Prodrug Rationale[2]

• Chemical Name: (8Z,11Z,14Z)-eicosa-8,11,14-trienoic acid ethyl ester[1][2]

• Molecular Formula: C₂₂H₃₈O₂[1][2]

• Role: DGLA-EE is biologically inert until hydrolyzed.[1] Its primary function is to traverse lipophilic barriers (stratum corneum in dermatology; intestinal enterocytes in oral delivery) more efficiently than the free acid or triglyceride forms.

Metabolic Hydrolysis

Upon administration, DGLA-EE undergoes de-esterification via carboxylesterases (in the skin/liver) or pancreatic lipases (in the gut).[1] ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="display ng-star-inserted">

Critical Insight for Researchers: In in vitro experiments, DGLA-EE requires cells with active esterase activity (e.g., hepatocytes, keratinocytes).[1] For cell lines with low esterase activity (e.g., certain lymphocyte subsets), the free acid form may be required, or the medium must be supplemented with exogenous esterases to simulate in vivo pharmacokinetics.[1]

Mechanisms of Action: The Anti-Inflammatory Shunt

The biological function of DGLA-EE is defined by the "Three-Pronged Shunt" mechanism, which diverts lipid metabolism away from inflammation.[1]

The PGE1 Pathway (Cyclooxygenase Competition)

Free DGLA competes with Arachidonic Acid (AA) for the active site of Cyclooxygenase (COX) enzymes.

• AA Outcome: Produces Prostaglandin E2 (PGE2) ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

  Pain, fever, inflammation.

• DGLA Outcome: Produces Prostaglandin E1 (PGE1) ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

  Vasodilation, inhibition of platelet aggregation, anti-inflammatory signaling.

• Net Effect: A high DGLA:AA ratio reduces the total inflammatory burden.

The 15-HETrE Pathway (Lipoxygenase Modulation)

DGLA is a substrate for 15-Lipoxygenase (15-LOX), converting it into 15-hydroxyeicosatrienoic acid (15-HETrE) .[1][3][4]

• Mechanism: 15-HETrE is a potent allosteric inhibitor of 5-Lipoxygenase (5-LOX).

• Result: Inhibition of 5-LOX blocks the conversion of AA into Leukotriene B4 (LTB4), a potent neutrophil chemoattractant.[1] This is the primary mechanism by which DGLA-EE treats atopic dermatitis and acne.[1]

The Delta-5 Desaturase (D5D) Blockade

Under normal conditions, DGLA is converted to AA by Delta-5 Desaturase (FADS1).[1] However, this enzymatic step is rate-limiting.[1] Therapeutic dosing of DGLA-EE overwhelms FADS1, causing DGLA accumulation without a proportional increase in AA, effectively "trapping" the lipid pool in an anti-inflammatory state.[1]

Data Summary: Eicosanoid Mediator Profiling

The following table summarizes the shift in lipid mediators observed following DGLA-EE hydrolysis and metabolism.

Precursor Lipid	Enzyme System	Primary Metabolite	Biological Effect
Arachidonic Acid (AA)	COX-1 / COX-2	PGE2	Pro-inflammatory; promotes pain & edema.[1]
Arachidonic Acid (AA)	5-LOX	LTB4	Potent neutrophil chemotaxis; aggregation.[1]
DGLA (from DGLA-EE)	COX-1 / COX-2	PGE1	Anti-inflammatory; vasodilatory; inhibits platelet aggregation.[1]
DGLA (from DGLA-EE)	15-LOX	15-HETrE	Inhibitor of 5-LOX ; anti-proliferative; suppresses LTB4.[1]

Visualization: The DGLA Signaling Pathway[1]

The following diagram illustrates the competitive metabolism between DGLA and Arachidonic Acid.

Caption: Metabolic fate of DGLA-EE. Green pathways indicate anti-inflammatory shifts; red indicates pro-inflammatory AA cascades.[1]

Experimental Protocols

Protocol A: In Vitro Cellular Uptake & Eicosanoid Modulation

Objective: Validate the conversion of DGLA-EE to DGLA and subsequent suppression of PGE2 in RAW 264.7 macrophages.

Reagents:

• DGLA-EE (Stock: 100 mM in Ethanol).[1]

• LPS (Lipopolysaccharide) (Stock: 1 mg/mL).

• RAW 264.7 Murine Macrophages.[1][5]

Workflow:

• Seeding: Plate macrophages at

  cells/well in 6-well plates. Incubate 24h.

• Treatment:

  • Control: Vehicle (0.1% Ethanol).[1]

  • Experimental: DGLA-EE (25 µM, 50 µM, 100 µM).[1]

  • Note: Pre-incubate with DGLA-EE for 24h to allow ester hydrolysis and membrane phospholipid incorporation.[1]

• Stimulation: Wash cells with PBS.[1] Add fresh media containing LPS (100 ng/mL) for 12-24h to induce COX-2 expression.[1]

• Extraction: Collect supernatant for ELISA (PGE1/PGE2). Collect cell pellet for Lipidomics.[1]

• Validation:

  • Lipidomics: Extract total lipids (Folch method).[1] Methylate to FAMEs. Analyze via GC-FID to verify increased DGLA:AA ratio in membrane phospholipids.

  • Efficacy: Measure PGE1 (increase expected) and PGE2 (decrease expected) via LC-MS/MS or competitive ELISA.[1]

Protocol B: Topical Bioavailability Assessment (Franz Diffusion Cell)

Objective: Determine the skin penetration profile of DGLA-EE formulations.

Workflow:

• Membrane: Use Strat-M® synthetic membrane or excised porcine ear skin.[1]

• Setup: Mount skin in Franz diffusion cell.

  • Donor Chamber: 1% DGLA-EE formulation.[1]

  • Receptor Chamber: PBS + 2% BSA (to solubilize lipophilic drugs) at 32°C.

• Sampling: Withdraw receptor fluid at 0, 1, 2, 4, 8, 12, 24h.

• Analysis: Analyze samples via HPLC-UV (210 nm) or LC-MS.

• Calculation: Plot cumulative amount permeated (ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

  ) vs. time. Calculate steady-state flux ( ).

References

• Kawashima, H., et al. (2009).[1] Inhibitory effects of 15-hydroxyeicosatrienoic acid (15-HETrE) on leukotriene B4 production in mastocytoma cells.[1] Prostaglandins, Leukotrienes and Essential Fatty Acids.[1][4] Link

• Amagai, Y., et al. (2015).[1] Dihomo-γ-linolenic acid prevents the development of atopic dermatitis through prostaglandin E1 production in NC/Nga mice.[1] Journal of Dermatological Science. Link

• Knapp, H.R., et al. (1978).[1] Effects of feeding ethyl-dihomo-gamma-linolenate on rabbit renomedullary lipid composition and prostaglandin production.[1][2] Lipids.[2][6][5][7][8][9][10][11] Link

• Johnson, M.M., et al. (1997).[1] Dietary supplementation with gamma-linolenic acid alters fatty acid content and eicosanoid production in healthy humans.[1] Journal of Nutrition. Link

• Dooper, M.M., et al. (2003).[1] Dihomo-gamma-linolenic acid inhibits tumour necrosis factor-alpha production by human leucocytes independently of cyclooxygenase activity.[1] Immunology.[1][5] Link

Sources

• 1. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Effects of feeding ethyl-dihomo-gamma-linolenate on prostaglandin biosynthesis and platelet aggregation in the rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. celerion.com [celerion.com]
• 10. Biocatalysts Based on Immobilized Lipases for the Production of Ethyl Esters of Fatty Acids including Bioactive Gamma-Linolenic Acid from Borage Oil | MDPI [mdpi.com]
• 11. scbt.com [scbt.com]

cis-8,11,14-Eicosatrienoic Acid Ethyl Ester as an omega-6 fatty acid

A Strategic Framework for Anti-Inflammatory Omega-6 Therapeutics

Executive Directive: The Omega-6 Paradox

Context: In drug development, "Omega-6" is often reductively categorized as pro-inflammatory. This is a scientific oversimplification. While Arachidonic Acid (AA, 20:4n-6) drives the pro-inflammatory Series-2 eicosanoids, its immediate precursor—Dihomo-gamma-linolenic acid (DGLA, 20:3n-6) —serves as a potent anti-inflammatory checkpoint.

The Molecule: cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (DGLA-EE) is the esterified, pharmacologically stable delivery form of DGLA.

The Application: This guide details the use of DGLA-EE to manipulate the Delta-5 Desaturase (D5D) metabolic shunt. By elevating intracellular DGLA, researchers can competitively inhibit AA synthesis and drive the production of Series-1 Prostaglandins (PGE1), offering a therapeutic pathway for atopic dermatitis, atherosclerosis, and chronic inflammatory conditions.

Molecular Architecture & Stability

Why the Ethyl Ester? Free fatty acids (FFAs) are prone to rapid auto-oxidation and have poor shelf stability. The Ethyl Ester moiety protects the carboxyl group, significantly increasing lipophilicity and stability during storage and formulation. However, this creates a bioavailability trade-off that must be accounted for in experimental design.

Property	Specification	Experimental Implication
CAS Number	55968-21-3 (EE form)	Verify against Free Acid CAS (1783-84-2) to avoid dosing errors.
Formula	C22H38O2	Molecular Weight: 334.5 g/mol (vs 306.5 for Free Acid).
Lipophilicity	High (LogP > 7)	Requires organic co-solvents (DMSO/Ethanol) for aqueous media.
Oxidation Risk	High (3 double bonds)	Mandatory: Store at -20°C under Argon/Nitrogen overlay.
Bio-activation	Pro-drug	Requires hydrolysis by intracellular carboxylesterases to become active.

Metabolic Pharmacology: The DGLA Shunt

The therapeutic value of DGLA-EE relies on a specific metabolic "fork in the road." Upon cellular entry and hydrolysis, DGLA faces two fates:

• The "Good" Path: Conversion by COX-1/2 into PGE1 (Anti-inflammatory, Vasodilatory).

• The "Bad" Path: Desaturation by Delta-5 Desaturase (D5D) into Arachidonic Acid (Pro-inflammatory).

Critical Mechanism: High levels of DGLA exert product inhibition on Delta-5 Desaturase. This self-limiting mechanism prevents the "spillover" of supplemented DGLA into the Arachidonic Acid pool, effectively locking the cell into an anti-inflammatory state.

Visualization: The Eicosanoid Shunt

Figure 1: The DGLA metabolic shunt. Note the feedback inhibition (dotted red line) where accumulated DGLA inhibits its own conversion to pro-inflammatory Arachidonic Acid.

Experimental Protocols

Protocol A: In Vitro Cellular Delivery & Hydrolysis

Challenge: DGLA-EE is hydrophobic and inactive until hydrolyzed. Direct addition to media often results in precipitation or poor uptake. Solution: Use a BSA-conjugation method to mimic physiological transport (albumin binding).

Reagents:

• DGLA-EE Stock (100 mM in Ethanol).

• Fatty Acid Free BSA (Bovine Serum Albumin).

• Serum-free culture media.

Workflow:

• Preparation: Dissolve 2.2g of Fatty Acid Free BSA in 10 mL of serum-free media (22% w/v). Filter sterilize (0.22 µm).

• Conjugation:

  • Aliquot appropriate volume of DGLA-EE stock into a glass vial.

  • Evaporate ethanol under a gentle stream of Nitrogen (prevents oxidation).

  • Immediately add the BSA solution to the dried lipid film.

  • Vortex vigorously for 30 seconds, then incubate at 37°C for 1 hour with gentle shaking.

  • Result: A clear, stable DGLA-BSA complex (molar ratio ~4:1 fatty acid to albumin).

• Treatment: Add complex to cell culture to achieve final concentration (typically 10-100 µM).

• Validation: Cells must express carboxylesterases. If using a metabolic null cell line, pre-hydrolysis with pig liver esterase (PLE) may be required before BSA conjugation.

Protocol B: Lipidomic Profiling (The "Self-Validating" System)

Objective: Quantify the DGLA/AA ratio to verify the anti-inflammatory shift. Self-Validation Step: Use of an internal standard (DGLA-d6 ) added prior to extraction to account for recovery losses.

Step-by-Step Methodology:

• Cell Lysis: Wash cells 2x with cold PBS. Scrape into 1 mL cold PBS.

• Internal Standard Spike: Add 10 µL of DGLA-d6 (10 µg/mL) to the lysate. Do not proceed without this.

• Bligh & Dyer Extraction:

  • Add 3.75 mL of Chloroform:Methanol (1:2 v/v). Vortex 1 min.

  • Add 1.25 mL Chloroform. Vortex.

  • Add 1.25 mL Water. Vortex.

  • Centrifuge (1000 x g, 5 min). Collect the lower organic phase.

• Derivatization (Transmethylation):

  • Dry organic phase under Nitrogen.

  • Resuspend in 1 mL Boron Trifluoride (BF3) in Methanol (14%).

  • Heat at 100°C for 10 minutes (converts EE and cellular lipids to Methyl Esters - FAMEs).

• Analysis: GC-FID or GC-MS.

  • Target Metric: Calculate the DGLA/AA Ratio . An increase from baseline indicates successful D5D inhibition and anti-inflammatory priming.

Visualization: Analytical Workflow

Figure 2: Lipidomic workflow ensuring quantitative accuracy via internal standardization.

References

• Metabolism & D5D Inhibition

  • Title: Dihomo-γ-linolenic acid (DGLA)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation.[1][2]

  • Source:Molecular Nutrition & Food Research (via NCBI).

  • URL:[Link]

• Prostaglandin E1 Pathway

  • Title: Prostaglandin E1: physiological significance and clinical use.[3][4]

  • Source:Wiener Klinische Wochenschrift (PubMed).

  • URL:[Link]

• Bioavailability of Ethyl Esters

  • Title: Bioavailability of marine n-3 fatty acid formulations.[5]

  • Source:Prostaglandins, Leukotrienes and Essential Fatty Acids.[1][6]

  • URL:[Link]

• Chemical Properties & Handling: Title: cis-8,11,14-Eicosatrienoic Acid Ethyl Ester Product Inform

Sources

• 1. Essential Fatty Acids and Their Metabolites in the Pathobiology of Inflammation and Its Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Prostaglandin E1: physiological significance and clinical use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bioavailability of marine n-3 fatty acid formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nbinno.com [nbinno.com]

Part 1: Chemical Profile & Critical Specifications

Title: High-Purity Ethyl DGLA: Technical Sourcing, Validation, and Application Guide

Executive Summary This technical guide addresses the procurement, validation, and experimental application of Ethyl Dihomo-gamma-linolenate (Ethyl DGLA) .[1] As a stable precursor to anti-inflammatory Series-1 prostaglandins (PGE1), Ethyl DGLA is a critical reagent in inflammation research and lipid therapeutics.[1] However, its structural similarity to Arachidonic Acid (AA) precursors necessitates rigorous purity standards (>98%) to prevent experimental confounding. This guide provides a vetted commercial landscape, a self-validating quality control protocol, and metabolic context for researchers.[1]

[1]

Before sourcing, the exact chemical identity must be established to avoid confusion with the free acid form or other isomers.

Parameter	Specification
Chemical Name	Dihomo- -linolenic Acid Ethyl Ester
Common Synonyms	Ethyl DGLA; Ethyl 20:3(n-6); 8Z,11Z,14Z-Eicosatrienoic acid ethyl ester
CAS Number	55968-21-3
Molecular Formula	C H O
Molecular Weight	334.5 g/mol
Purity Requirement	98% (GC-FID)
Physical State	Liquid (Oil) or solution in ethanol
Storage	-20°C under inert gas (Argon/Nitrogen)

Scientist’s Note: Ethyl DGLA is the esterified form.[2] It offers superior oxidative stability compared to the free acid (DGLA) but requires hydrolysis (in vivo or enzymatic) to become biologically active. Ensure your experimental design accounts for this metabolic step.[1]

Part 2: Commercial Sources Landscape

The market for Ethyl DGLA is bifurcated into Reference Standards (Analytical/Small Scale) and Custom/Bulk Synthesis (Pre-clinical).

Tier 1: Primary Reference Standards (Analytical & In Vitro)

These suppliers are the "Gold Standard" for establishing retention times and validating purity. They provide comprehensive Certificates of Analysis (CoA) including GC traces.

• Cayman Chemical [2][3][4]

  • Product: Dihomo-

    -Linolenic Acid ethyl ester (Item No. 90236)[1][2]

  • Format: Solution in ethanol (100 mg/ml).

  • Use Case: Mass Spectrometry standards, small-scale cell culture spikes.

  • Validation: Verified via GC-MS and batch-specific CoAs.

• Larodan (Research Grade Lipids)

  • Focus: Specialized lipid synthesis.

  • Format: Neat oil or solution.[5]

  • Use Case: High-purity lipidomic standards.

  • Note: Larodan often supplies lipids with >99% purity, critical for minimizing background noise in sensitive assays.

• Nu-Chek Prep

  • Focus: The historical benchmark for fatty acid standards.

  • Format: Neat standards in sealed ampoules.

  • Use Case: GC-FID calibration standards. If not listed explicitly in the catalog, they frequently perform custom isolation of specific chain lengths.

Tier 2: Bulk & Custom Synthesis (Pre-clinical)

For animal feeding studies (e.g., 1 g/kg/day) or formulation development, milligram-scale standards are cost-prohibitive.[1]

• Strategy: Contract Manufacturing Organizations (CMOs) or specialized lipid suppliers (e.g., Simson Pharma , Santa Cruz Biotechnology ) should be contacted for gram-scale synthesis.[1]

• Requirement: Request a "Representative CoA" before purchase to ensure the Peroxide Value (PV) is < 10 meq/kg, as bulk oils are prone to oxidation.

Part 3: Quality Assurance & Self-Validating Protocol

Trusting a supplier's label is insufficient for high-stakes lipid research.[1] You must implement a Self-Validating QC Protocol upon receipt.[1]

The "Nitrogen Flush" Integrity Test

Polyunsaturated fatty acids (PUFAs) like Ethyl DGLA oxidize rapidly.

• Visual Inspection: The oil should be clear/colorless. Yellowing indicates oxidation.[1]

• GC-FID Purity Check:

  • Column: Fused silica capillary column (e.g., SP-2560 or DB-FFAP), high polarity.[1]

  • Carrier: Helium at 20 cm/sec.[1]

  • Oven: 170°C to 240°C ramp.

  • Acceptance Criteria: Main peak >98% area.[2][6][7] No single impurity peak >0.5% (specifically check for Arachidonic Acid ethyl ester, which co-elutes closely).[1]

Visualization: Supply Chain & QC Workflow

Figure 1: Procurement and Quality Control Decision Tree. Critical control points are highlighted in yellow (Analysis) and green (Release).

Part 4: Experimental Application & Logic

Metabolic Context

Understanding the metabolic fate of Ethyl DGLA is crucial for interpreting data. Ethyl DGLA is a "prodrug" for DGLA.[1]

• Uptake: Ethyl esters cross membranes via passive diffusion but must be hydrolyzed by intracellular esterases.

• Conversion: Free DGLA is then competing for two pathways:

  • Delta-5 Desaturase: Converts DGLA

    Arachidonic Acid (Pro-inflammatory).[1]

  • Cyclooxygenase (COX): Converts DGLA

    PGE1 (Anti-inflammatory).[1]

Key Insight: To maximize the anti-inflammatory effect (PGE1), researchers often use Delta-5 Desaturase inhibitors (e.g., CP-24,879) alongside Ethyl DGLA to prevent its conversion to Arachidonic Acid.[1]

Visualization: DGLA Signaling Pathway

Figure 2: Metabolic divergence of Ethyl DGLA.[1] The green pathway represents the therapeutic target (PGE1), while the red pathway indicates the potential conversion to pro-inflammatory Arachidonic Acid.

Solubilization Protocol (In Vitro)

Ethyl DGLA is highly hydrophobic.[1] Do not add directly to cell media.

• Stock: Dissolve in high-grade Ethanol or DMSO (purged with N2) to 100 mM.

• Vehicle: Conjugate to fatty-acid-free BSA (Bovine Serum Albumin) if high uptake efficiency is required, or dilute stock 1:1000 into media (ensure final solvent < 0.1%).[1]

• Stability: Prepare fresh. Do not store aqueous dilutions > 24 hours.

References

• Knapp, H.R., Oelz, O., Whorton, A.R., et al. (1978). Effects of feeding ethyl-dihomo-gamma-linolenate on rabbit renomedullary lipid composition and prostaglandin production in vitro.[1] Lipids, 13(11), 804-808.[1]

• Fan, Y.Y., & Chapkin, R.S. (1998). Importance of Dietary gamma-Linolenic Acid in Human Health and Nutrition. The Journal of Nutrition, 128(9), 1411-1414.[1] (Context on DGLA metabolism).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. larodan.com [larodan.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. coachbenner.weebly.com [coachbenner.weebly.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Protocols & Analytical Methods

Application Note: HPLC Quantification of Dihomo-γ-linolenate Ethyl Ester (DGLA-EE)

This Application Note is designed for researchers and analytical scientists involved in the development of lipid-based therapeutics.[1] It provides a robust, self-validating HPLC protocol for the quantification of Dihomo-γ-linolenate Ethyl Ester (DGLA-EE) , distinguishing it from its pro-inflammatory structural analog, Arachidonic Acid Ethyl Ester (AA-EE).[1]

Introduction & Therapeutic Context

Dihomo-γ-linolenic acid (DGLA, 20:3 n-6) is a unique polyunsaturated fatty acid (PUFA) with distinct anti-inflammatory properties, serving as the direct precursor to Prostaglandin E1 (PGE1) .[1][2][3][4][5] Unlike its downstream metabolite Arachidonic Acid (AA, 20:4 n-6), which generates pro-inflammatory series-2 prostaglandins (e.g., PGE2), DGLA and its ethyl ester derivative (DGLA-EE) promote vasodilation and platelet inhibition.

Analytical Challenge: The quantification of DGLA-EE is complicated by:

• Oxidative Instability: The cis-double bonds are highly susceptible to auto-oxidation.[1]

• Structural Isomerism: DGLA-EE must be chromatographically resolved from AA-EE (which differs by only one double bond) and free fatty acid (FFA) degradation products.[1]

• Thermal Sensitivity: While GC is the compendial standard for fatty acid profiling (USP <401>), it requires high temperatures that can induce degradation. HPLC is preferred for intact Ethyl Ester quantification to ensure stability-indicating analysis without thermal stress.[1]

Metabolic Signaling Pathway

Understanding the biological fate of DGLA is critical for justifying the purity requirements of the analytical method. High purity DGLA-EE is required to shunt metabolism toward the anti-inflammatory PGE1 pathway rather than the pro-inflammatory AA cascade.[1]

Figure 1: The "Metabolic Crossroads" of DGLA.[2] The analytical method must ensure separation of DGLA-EE from AA-EE to verify the therapeutic index.

Method Development & Optimization

This protocol utilizes Reversed-Phase HPLC (RP-HPLC) with UV detection.[1]

Chromatographic Logic[1]

• Stationary Phase (C18): A high-carbon-load C18 column is essential.[1] In RP-HPLC, retention is governed by hydrophobic interaction.[1]

  • Rule of Separation: Retention increases with chain length and decreases with unsaturation .[1]

  • Elution Order: Arachidonic Acid EE (20:4, more polar) elutes before DGLA-EE (20:3, less polar). This is the critical system suitability parameter.

• Detection (UV 205-215 nm): Ethyl esters lack strong chromophores.[1] Detection relies on the absorption of the isolated double bonds. High-purity solvents (HPLC Grade or higher) are mandatory to minimize background noise at this low wavelength.[1]

• Mobile Phase: An isocratic high-organic phase (Acetonitrile) is selected to maintain solubility of the hydrophobic esters and ensure stable baselines.

Detailed Experimental Protocol

Equipment & Reagents

Component	Specification	Purpose
HPLC System	Quaternary Pump, Degasser, Autosampler, UV/PDA	Precise flow and injection.[1]
Column	C18 (L1), 4.6 × 250 mm, 5 µm (e.g., Zorbax Eclipse XDB or equiv.)	High resolution of lipid isomers.
Solvent A	Water (Milli-Q / HPLC Grade)	Weak solvent.[1]
Solvent B	Acetonitrile (ACN), HPLC Gradient Grade	Strong solvent; low UV cutoff.
Standard	DGLA-Ethyl Ester Reference Standard (>98%)	Quantification basis.
Antioxidant	Butylated Hydroxytoluene (BHT)	Prevents on-column oxidation.[1]

Standard & Sample Preparation

Critical Precaution: All solutions must be prepared under low-light conditions and, if possible, under a nitrogen blanket to prevent oxidation.[1]

A. Diluent Preparation

• Prepare 100% Acetonitrile containing 0.05% (w/v) BHT .

  • Why? BHT acts as a radical scavenger, protecting the DGLA-EE from degrading during the autosampler residence time.[1]

B. Standard Solution (0.5 mg/mL)

• Accurately weigh 25.0 mg of DGLA-EE Reference Standard into a 50 mL volumetric flask.

• Dissolve and dilute to volume with Diluent .

• Transfer to an amber HPLC vial.[1]

C. Sample Solution

• Weigh approximately 25.0 mg of the sample (oil or API) into a 50 mL volumetric flask.

• Dissolve and dilute to volume with Diluent .

• Vortex for 30 seconds to ensure homogeneity.

Chromatographic Conditions

Parameter	Setting
Mobile Phase	Isocratic: Acetonitrile : Water (90 : 10 v/v)
Flow Rate	1.0 mL/min
Column Temp	30°C (Controlled)
Injection Vol	10 µL
Detection	UV at 210 nm
Run Time	20 minutes

Note: If AA-EE impurities are high (>5%), adjust Mobile Phase to 85:15 ACN:Water to increase resolution, though this will extend run time.

Analytical Workflow & System Suitability

Figure 2: Analytical workflow emphasizing antioxidant protection (BHT) and system suitability checkpoints.

System Suitability Criteria (Self-Validating)

Before analyzing samples, inject the Standard Solution 5 times.[1]

• Precision: RSD of Peak Area ≤ 2.0%.

• Tailing Factor: 0.8 ≤ T ≤ 1.5.

• Theoretical Plates: N > 5,000.[1]

• Resolution (Critical): If AA-EE is present (or spiked for validation), Resolution (Rs) between AA-EE and DGLA-EE must be > 1.5.

  • Elution Order Verification: AA-EE (approx 8-10 min) -> DGLA-EE (approx 12-14 min).[1]

Data Analysis & Calculations

Identification

Identify the DGLA-EE peak by comparing the retention time (RT) of the sample peak with that of the Standard Solution.[6] The RT agreement should be within ±2%.[1]

Quantification

Calculate the assay of DGLA-EE using the external standard method:

• = Average area of DGLA-EE in Sample[1]
• = Average area of DGLA-EE in Standard[1]
• = Weight of Standard (mg)
• = Weight of Sample (mg)
• = Purity of Reference Standard (%)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Baseline Drift	Temperature fluctuation or unstable UV lamp.[1]	Ensure column oven is stable at 30°C. Allow lamp to warm up for 30 mins.
Extra Peaks (Fronting)	Oxidation products (peroxides).	Check sample age. Ensure BHT was added to diluent.
Poor Resolution	Column aging or organic ratio too high.	Lower ACN concentration by 2-5% (e.g., 88:12).[1]
High Backpressure	Particulate matter.[1]	Filter samples through 0.22 µm PTFE filter before injection.[1]

References

• United States Pharmacopeia (USP). (2023). USP General Chapter <401> Fats and Fixed Oils: Omega-3-Acid Ethyl Esters.[1][7][8] USP-NF.[1][7][8] Link

• Cayman Chemical. (2024).[1] Dihomo-γ-Linolenic Acid Ethyl Ester Product Information & Stability. Link

• Wang, X., et al. (2012). Metabolism of Dihomo-gamma-linolenic acid and its anti-inflammatory metabolites. Prostaglandins, Leukotrienes and Essential Fatty Acids.[1][9][10][11] Link

• Saito, H., et al. (2019). Separation of Polyunsaturated Fatty Acid Ethyl Esters by Reversed-Phase HPLC. Journal of Lipid Research. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Differential metabolism of dihomo-gamma-linolenic acid and arachidonic acid by cyclo-oxygenase-1 and cyclo-oxygenase-2: implications for cellular synthesis of prostaglandin E1 and prostaglandin E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Prostaglandin E1 as a Pain Mediator through Facilitation of Hyperpolarization-Activated Cyclic Nucleotide-Gated Channel 2 via the EP2 Receptor in Trigeminal Ganglion Neurons of Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. trungtamthuoc.com [trungtamthuoc.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Essential Fatty Acids and Their Metabolites in the Pathobiology of Inflammation and Its Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HPLC ELSD Method for Analysis of Arachidonoyl ethanolamideand Arachidonic acid on Lipak Column | SIELC Technologies [sielc.com]
• 11. Prostaglandin E precursor fatty acids inhibit human IL-2 production by a prostaglandin E-independent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Comprehensive Guide to the Derivatization of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester for Gas Chromatography (GC) Analysis

Abstract

This technical guide provides a detailed framework for the derivatization of cis-8,11,14-eicosatrienoic acid ethyl ester, also known as Dihomo-γ-linolenic acid (DGLA) ethyl ester, for quantitative and qualitative analysis by gas chromatography (GC). While already an ester, conversion to its corresponding methyl ester (FAME) via transesterification is a critical step for standardization, enhanced chromatographic performance, and confident library matching. This note elucidates the underlying chemical principles, provides a robust, step-by-step protocol using acid-catalyzed transesterification with Boron Trifluoride (BF₃) in methanol, and outlines the necessary parameters for successful GC analysis. Furthermore, it addresses advanced derivatization techniques for structural elucidation by mass spectrometry (MS), ensuring researchers, scientists, and drug development professionals are equipped with a thorough understanding of the entire analytical workflow.

Introduction: The Analytical Imperative for DGLA

cis-8,11,14-Eicosatrienoic acid, or Dihomo-γ-linolenic acid (DGLA), is a significant ω-6 polyunsaturated fatty acid (PUFA) derived from the elongation of linoleic acid.[1] As a precursor to anti-inflammatory 1-series prostaglandins, DGLA is a molecule of profound interest in metabolic research, pharmacology, and clinical diagnostics.[2][3] Low serum levels of DGLA have been correlated with poor outcomes in patients with myocardial infarction, highlighting its diagnostic potential.[1]

Gas chromatography (GC) is the gold-standard technique for the analysis of fatty acid profiles due to its high resolution and sensitivity.[4][5] However, direct GC analysis of fatty acids, and to a lesser extent their ethyl esters, presents challenges. Free fatty acids are highly polar due to their carboxyl group, leading to hydrogen bonding that reduces volatility and causes peak tailing and adsorption on the GC column.[6][7][8] While the ethyl ester of DGLA is more volatile than its free acid form, analytical workflows often demand conversion to fatty acid methyl esters (FAMEs).

The Rationale for Derivatizing an Existing Ester: The primary motivation for derivatizing an existing fatty acid ethyl ester (FAEE) is standardization. Global fatty acid libraries and established analytical methods are overwhelmingly based on FAMEs.[9][10] Converting the ethyl ester to a methyl ester:

• Increases Volatility: Methyl esters are slightly more volatile than their ethyl counterparts, potentially improving peak shape and resolution.

• Ensures Comparability: Allows for direct comparison of retention times and mass spectra with extensive FAME databases and certified reference materials.

• Simplifies Complex Mixtures: In samples containing a mix of different ester types, transesterification to FAMEs creates a uniform, easily analyzable sample.[11]

This guide focuses on the most common and robust method for this conversion: acid-catalyzed transesterification.

The Principle of Acid-Catalyzed Transesterification

Transesterification is the process of exchanging the organic group of an ester with the organic group of an alcohol. In this context, we convert an ethyl ester to a methyl ester using a large excess of methanol in the presence of an acid catalyst, such as Boron Trifluoride (BF₃) or hydrochloric acid (HCl).[12][13][14]

The mechanism proceeds through several reversible steps, driven to completion by the large molar excess of methanol[4]:

• Protonation: The acid catalyst protonates the carbonyl oxygen of the ethyl ester, rendering the carbonyl carbon more electrophilic.[6]

• Nucleophilic Attack: A methanol molecule acts as a nucleophile, attacking the activated carbonyl carbon.

• Tetrahedral Intermediate: A tetrahedral intermediate is formed.

• Proton Transfer & Elimination: A proton is transferred to the ethoxy group, making it a good leaving group (ethanol). The carbonyl double bond reforms, and ethanol is eliminated.

• Deprotonation: The protonated methyl ester is deprotonated, regenerating the acid catalyst and yielding the final FAME product.

It is crucial that this reaction is performed under anhydrous conditions, as water can hydrolyze the ester back to the carboxylic acid and inhibit the forward reaction.[7][12]

Caption: Workflow for FAME analysis of DGLA Ethyl Ester.

Detailed Protocol: BF₃-Methanol Transesterification

This protocol describes a reliable method for converting DGLA ethyl ester to DGLA methyl ester for GC analysis. The use of an internal standard is critical for accurate quantification.

3.1. Materials and Reagents

• DGLA Ethyl Ester sample

• Boron trifluoride-methanol reagent (14% w/v BF₃ in Methanol)

• Hexane (GC grade)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Internal Standard (IS): Methyl nonadecanoate (C19:0) or Methyl heptadecanoate (C17:0) stock solution in hexane.

• Screw-cap glass tubes (13x100 mm) with PTFE-lined caps

• Micropipettes and tips

• Vortex mixer

• Centrifuge

• Heater block or water bath

• GC vials with inserts

3.2. Safety Precautions

• BF₃-Methanol is toxic, corrosive, and moisture-sensitive. Always handle this reagent in a fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• The reaction is performed in tightly capped tubes at high temperatures, which can build pressure. Ensure caps are securely fastened.

3.3. Step-by-Step Experimental Procedure

• Sample Preparation:

  • Accurately weigh or pipette a known amount of the DGLA ethyl ester sample into a screw-cap glass tube. If the sample is in a solvent, the solvent can be evaporated under a gentle stream of nitrogen first.

  • Add a precise volume of the internal standard stock solution. The amount of IS should be comparable to the expected amount of the analyte.

• Transesterification Reaction:

  • Add 1 mL of 14% BF₃-methanol reagent to the tube.[15]

  • Blanket the headspace with nitrogen, tightly cap the tube, and vortex briefly to mix.

  • Place the tube in a heater block or water bath set to 100°C and incubate for 30 minutes.[15] This ensures the reaction proceeds to completion.

• Extraction of FAMEs:

  • Remove the tube from the heat and allow it to cool to room temperature.

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution to the tube. The salt solution helps to break any emulsions and removes the methanol and catalyst from the organic layer.[15]

  • Cap the tube and vortex vigorously for 1 minute to ensure thorough extraction of the nonpolar FAMEs into the hexane layer.

  • Centrifuge the tube at ~1000 x g for 5 minutes to achieve a clean separation of the aqueous and organic layers.

• Final Sample Preparation:

  • Carefully use a Pasteur pipette to transfer the upper hexane layer, which contains the FAMEs, to a clean tube or GC vial. Be careful not to disturb the aqueous layer.

  • Add a small amount of anhydrous sodium sulfate to the collected hexane to remove any residual water.

  • Transfer the dried hexane solution to a final GC vial, preferably with an insert to accommodate small volumes. The sample is now ready for GC analysis.

GC Analysis Parameters and Data Presentation

The following table provides a typical set of GC conditions for FAME analysis. These parameters should be optimized for the specific instrument and column used.

Parameter	Condition
GC System	Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Column	FAME-specific capillary column (e.g., SP-2560, DB-23, Omegawax)
Dimensions: 100 m x 0.25 mm ID, 0.20 µm film thickness
Carrier Gas	Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min)
Injector	Split/Splitless, operated in split mode (e.g., 50:1 split ratio)
Injector Temp.	250°C
Oven Program	Initial: 140°C, hold for 5 min
Ramp: 4°C/min to 240°C
Hold: 240°C for 20 min
Detector	FID or MS
FID Temp.	260°C
MS Transfer Line	240°C
MS Ion Source	230°C (for Electron Ionization)
Injection Volume	1 µL

Advanced Application: Derivatization for Structural Elucidation

While FAME analysis is excellent for quantification and identification based on retention time, it provides limited structural information from mass spectrometry, particularly regarding the location of double bonds. For unambiguous structural elucidation, derivatization into nitrogen-containing derivatives like picolinyl esters is superior.[4][16][17]

The mass spectra of picolinyl esters produce diagnostic fragmentation patterns that allow for the precise localization of double bonds and other functional groups along the fatty acid chain.[18]

Caption: Two-step process for picolinyl ester synthesis.

This two-step process involves:

• Saponification: The DGLA ethyl ester is first hydrolyzed to the free fatty acid salt using a base like potassium hydroxide (KOH).

• Re-esterification: The resulting free fatty acid is then re-esterified with 3-pyridinemethanol (the source of the picolinyl group) to form the picolinyl ester derivative, which is then analyzed by GC-MS.

This advanced technique is invaluable for identifying unknown fatty acids or confirming the structure of isomers in complex biological samples.

Conclusion

The derivatization of cis-8,11,14-eicosatrienoic acid ethyl ester is a crucial preparatory step for robust and standardized GC analysis. The acid-catalyzed transesterification protocol detailed here provides a reliable and high-yield method to convert the analyte into its corresponding fatty acid methyl ester (FAME). This conversion facilitates accurate quantification against internal standards and allows for confident identification using extensive FAME libraries. By understanding both the standard transesterification workflow for quantitative studies and advanced derivatization strategies for structural elucidation, researchers can effectively leverage the power of GC to investigate the critical role of DGLA in biological and pharmaceutical sciences.

References

• Bandersnatch. (2020). The Evaluation of Different Derivatization Methods for the Analysis of Fatty Acids by Gas Chromatography. Vertex AI Search.
• Sigma-Aldrich. Derivatization of Fatty acids to FAMEs. Sigma-Aldrich.
• TDX. Identification of Aromatic Fatty Acid Ethyl Esters. TDX.
• NIH. Determination and evaluation of EPA and DHA ethyl esters in fish oils using the TMAH transesterification method. PMC.
• Sigma-Aldrich. The Derivatization and Analysis of Amino Acids by GC-MS. Sigma-Aldrich.
• Unknown. GC Derivatization. Unknown Source.
• AOCS. Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library.
• Cyberlipid. FA derivatization. Cyberlipid.
• AOCS Lipid Library. (2020). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS.
• Regis Technologies. GC Derivatization. Regis Technologies.
• MDPI. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice. MDPI.
• Chemistry For Everyone. (2025). What Is Derivatization In Gas Chromatography?. YouTube.
• Sigma-Aldrich. Fatty Acid Methyl Ester analysis by Gas Chromatography. Sigma-Aldrich.
• NIH. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. PMC.
• Fukushima, T., et al. (2015). Determination of sex-based differences in serum γ-linolenic [corrected] acid and dihomo-γ-linolenic [corrected] acid using gas chromatography-mass spectrometry. Journal of Chromatography B.
• PubMed. GC/MS Determination of Fatty Acid Picolinyl Esters by Direct Curie-Point Pyrolysis of Whole Bacterial Cells. PubMed.
• NIH. Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples with the Use of Targeted Metabolomics and the Quality by Design Approach. PMC.
• ResearchGate. Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples with the Use of Targeted Metabolomics and the Quality by Design Approach. ResearchGate.
• ResearchGate. Preparation of Fatty Acid Methyl Esters for Gas-Chromatographic Analysis of Marine Lipids: Insight Studies. ResearchGate.
• BenchChem. Application Notes & Protocols for Fatty Acid Methyl Ester (FAME) Analysis of C17:0. BenchChem.
• LIPID MAPS. Dihomo-γ-Linolenic Acid. LIPID MAPS.
• Springer. (2019). Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples. SpringerLink.
• ResearchGate. Gas Chromatography of Fatty Acid Methyl Esters: Derivatization. ResearchGate.
• Eurofins USA. (2024). The Essential Guide to Fatty Acid Analysis. Eurofins.
• UC Davis Stable Isotope Facility. Fatty Acid Methyl Ester (FAME) Sample Preparation. UC Davis.
• ResearchGate. Gas chromatography-mass spectrometry analysis of fatty acid ethyl esters.... ResearchGate.
• Harris, W. S., et al. (2021). Serum Levels of Dihomo-Gamma (γ)-Linolenic Acid (DGLA) Are Inversely Associated with Linoleic Acid and Total Death in Elderly Patients with a Recent Myocardial Infarction. MDPI.
• The Good Scents Company. cis-8,11,14-eicosatrienoic acid. The Good Scents Company.
• Ichihara, K., & Fukubayashi, Y. (2010). Preparation of fatty acid methyl esters for gas-liquid chromatography. Journal of Lipid Research.
• Hilaris Publisher. Analysis of Fatty Acid Ethyl Ester on Hair as a Diagnosis of Ethanol Abuse. Hilaris Publisher.
• Cayman Chemical. Dihomo-γ-Linolenic Acid methyl ester. Cayman Chemical.
• Sigma-Aldrich. cis-8,11,14-Eicosatrienoic acid ≥99%. Sigma-Aldrich.
• TCI Chemicals. all cis-8,11,14-Eicosatrienoic Acid. TCI Chemicals.
• Blue Tiger Scientific. cis-8,11,14-Eicosatrienoic Acid Methyl Ester. Blue Tiger Scientific.

Sources

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• 2. LIPID MAPS [lipidmaps.org]
• 3. caymanchem.com [caymanchem.com]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 6. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 7. diverdi.colostate.edu [diverdi.colostate.edu]
• 8. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice | MDPI [mdpi.com]
• 10. jfda-online.com [jfda-online.com]
• 11. researchgate.net [researchgate.net]
• 12. bandersnatch.ca [bandersnatch.ca]
• 13. FA derivatization | Cyberlipid [cyberlipid.gerli.com]
• 14. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. tdx.cat [tdx.cat]
• 17. aocs.org [aocs.org]
• 18. GC/MS determination of fatty acid picolinyl esters by direct curie-point pyrolysis of whole bacterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Using Ethyl DGLA as a Structural Internal Standard in Mass Spectrometry

Application Note: AN-Lipid-2026-04

Focus Application: Quantification of Omega-3 Ethyl Esters (EPA-EE, DHA-EE) and Forensic Fatty Acid Ethyl Esters (FAEEs).

Executive Summary

This Application Note details the protocol for utilizing Ethyl Dihomo-γ-linolenate (Ethyl DGLA) as a non-endogenous structural internal standard (IS) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While Ethyl DGLA is investigated as a therapeutic agent for inflammatory disorders, its physicochemical properties—specifically its lipophilicity (

) and ionization efficiency—make it an ideal surrogate standard for quantifying other Fatty Acid Ethyl Esters (FAEEs), particularly therapeutic Omega-3 ethyl esters (e.g., Ethyl Eicosapentaenoic Acid [EPA-EE] and Ethyl Docosahexaenoic Acid [DHA-EE]) in plasma, provided the subject is not supplementing with DGLA.

Target Audience: Bioanalytical Chemists, DMPK Scientists, and Forensic Toxicologists.

Scientific Rationale & Mechanism

Why Ethyl DGLA?

In quantitative lipidomics, Stable Isotope-Labeled Internal Standards (SIL-IS) (e.g., EPA-d5 Ethyl Ester) are the gold standard. However, they are often cost-prohibitive for high-throughput screening or unavailable for novel lipid formulations. Ethyl DGLA serves as a robust Structural Analog Internal Standard due to:

• Chromatographic Orthogonality: Ethyl DGLA (C22:3 n-6) elutes between Ethyl EPA (C20:5 n-3) and Ethyl DHA (C22:6 n-3) on C18 columns, providing a retention time anchor without co-elution.

• Ionization Mimicry: It shares the same ester moiety, ensuring similar ionization efficiency (adduct formation) in ESI+ mode, thereby tracking matrix suppression/enhancement effectively.

• Low Endogenous Background: Unlike Ethyl Oleate or Ethyl Palmitate (common alcohol biomarkers), Ethyl DGLA is rarely found in human plasma at significant levels unless the subject is consuming ethanol and has high circulating DGLA, or is taking DGLA supplements.

The "Trap" of Free Fatty Acids

Critical Note: Ethyl DGLA should NOT be used as an internal standard for Free DGLA (unesterified). Free fatty acids (FFAs) ionize best in ESI negative mode (

), whereas Ethyl DGLA requires ESI positive mode ( or ). The difference in extraction recovery and ionization polarity renders it unsuitable for FFA normalization [1].

Visual Workflow: Method Logic

The following diagram illustrates the decision logic and analytical workflow for using Ethyl DGLA in a bioanalytical assay.

Caption: Decision tree and workflow for validating Ethyl DGLA as a structural internal standard in lipidomic assays.

Detailed Protocol: Quantification of Omega-3 Ethyl Esters

Reagents and Standards

• Analyte Standards: Ethyl EPA, Ethyl DHA (purity >98%).

• Internal Standard: Ethyl Dihomo-γ-linolenate (Ethyl DGLA) (Cayman Chemical/Sigma).

• Solvents: LC-MS grade Methanol, Acetonitrile, Isopropanol, Hexane, Ammonium Formate.

Sample Preparation (Liquid-Liquid Extraction)

This method utilizes LLE to isolate neutral lipids (esters) while minimizing phospholipid contamination.

• Thawing: Thaw plasma samples on ice.

• Spiking: Aliquot

  of plasma into a glass tube. Add of Ethyl DGLA Working Solution ( in ethanol).

  • Note: The final concentration of IS should be near the geometric mean of the analyte calibration curve.

• Protein Precipitation: Add

  of cold Acetonitrile to disrupt protein binding. Vortex for 30 seconds.

• Extraction: Add

  of Hexane . Cap and vortex vigorously for 5 minutes.

• Phase Separation: Centrifuge at

  for 10 minutes at .

• Transfer: Transfer

  of the upper organic layer (Hexane) to a clean glass vial.

• Drying: Evaporate to dryness under a gentle stream of Nitrogen at

  .

• Reconstitution: Reconstitute the residue in

  of Methanol/Isopropanol (50:50, v/v). Vortex and transfer to an autosampler vial.

LC-MS/MS Conditions

Fatty acid ethyl esters lack strong acidic or basic groups. Therefore, Ammonium Adducts

are the most stable precursor ions in ESI positive mode [2].

• Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495).

• Column: C18 Reverse Phase (e.g., Waters BEH C18,

  , ).

• Mobile Phase A:

  Ammonium Formate in Water/Methanol (50:50).

• Mobile Phase B:

  Ammonium Formate in Isopropanol/Acetonitrile (90:10).

• Gradient:

  • 0.0 min: 40% B

  • 5.0 min: 98% B

  • 7.0 min: 98% B

  • 7.1 min: 40% B (Re-equilibration)

MS Source Parameters (ESI+):

• Spray Voltage:

• Source Temp:

• Curtain Gas: 30 psi

MRM Transitions Table

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Type
Ethyl EPA	348.5	303.3 (Loss of OEt)	15	Analyte
Ethyl DHA	374.6	329.3 (Loss of OEt)	18	Analyte
Ethyl DGLA	352.6	307.3 (Loss of OEt)	16	Internal Standard
Alt. Ethyl DGLA	352.6	263.3 (Chain Frag)	25	Qualifier

Note: The transition

corresponds to the loss of the ethoxy group ( , 45 Da) and hydrogen transfer, generating the acylium ion or similar stable fragment.

Validation & Performance Characteristics

To ensure "Trustworthiness" (Part 2 of requirements), the method must be self-validating.

Specificity (Blank Check)

Because Ethyl DGLA can theoretically be endogenous (a minor metabolite of ethanol + DGLA), you must run 6 lots of blank plasma .

• Acceptance Criteria: The signal in the Ethyl DGLA channel in blank plasma must be

  of the signal of the spiked IS concentration.

• Correction: If background interference exists, increase the spike concentration to drown out endogenous noise, or switch to Ethyl DGLA-d9 (Deuterated).

Linearity and Recovery

• Linearity:

  to for Ethyl EPA/DHA.

• IS Response: Plot the IS peak area across the entire run. It should not deviate by more than

  (CV). A drift indicates matrix effects or injection issues.

• Matrix Factor: Compare the peak area of Ethyl DGLA spiked into extracted blank plasma vs. neat solvent. A value between

  and indicates minimal ion suppression.

References

• Lipid Maps. (2007). Fatty Acid Mass Spectrometry Protocols. Guidelines for extraction and quantification of free vs. esterified fatty acids. Link

• Viswanathan, S., et al. (2017).[1] A novel liquid chromatography/tandem mass spectrometry (LC-MS/MS) based bioanalytical method for quantification of ethyl esters of Eicosapentaenoic acid (EPA) and Docosahexaenoic acid (DHA).[1][2] Journal of Pharmaceutical and Biomedical Analysis, 141, 250-261.[1] Link

• Kulig, C. C., et al. (2006). Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry. Journal of Laboratory and Clinical Medicine, 147(3), 133-138. Link

• Cayman Chemical. (n.d.). Product Information: Dihomo-γ-Linolenic Acid Ethyl Ester.[3][4][5] Link

• WuXi AppTec. (2025). Internal Standards in LC−MS Bioanalysis: Which, When, and How. Link

Sources

• 1. A novel liquid chromatography/tandem mass spectrometry (LC-MS/MS) based bioanalytical method for quantification of ethyl esters of Eicosapentaenoic acid (EPA) and Docosahexaenoic acid (DHA) and its application in pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dihomo-γ-Linolenic Acid ethyl ester | CAS 55968-21-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Synthesis of ethyl arachidonate-19,19,20,20-d4 and ethyl dihomo-gamma-linolenate-19,19,20,20-d4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Recovery Solid-Phase Extraction (SPE) of Dihomo-γ-linolenate Ethyl Ester (DGLA-EE) from Biological Matrices

Abstract & Introduction

Dihomo-γ-linolenic acid (DGLA) is a 20-carbon,

-6 polyunsaturated fatty acid (PUFA) and the immediate precursor to anti-inflammatory series-1 prostaglandins (e.g., PGE1). Dihomo-γ-linolenate Ethyl Ester (DGLA-EE) is frequently utilized in drug development as a prodrug to enhance the bioavailability of DGLA for treating inflammatory skin disorders and metabolic conditions.

The analysis of DGLA-EE in biological matrices (plasma, serum, tissue homogenates) presents distinct challenges:

• Lipophilicity: With a LogP > 6, DGLA-EE exhibits strong non-specific binding to plastics and proteins.

• Oxidative Instability: The three methylene-interrupted double bonds render it highly susceptible to auto-oxidation.

• Hydrolytic Sensitivity: Endogenous esterases can rapidly convert DGLA-EE back to free DGLA, confounding pharmacokinetic (PK) data.

This Application Note details a robust Reverse-Phase (C18) Solid-Phase Extraction protocol designed to isolate DGLA-EE with >85% recovery while preventing hydrolysis and oxidation.

Physicochemical Context & Cartridge Selection

Successful SPE requires matching the stationary phase to the analyte's properties.[1]

Property	Value/Characteristic	Implication for SPE
Analyte	DGLA Ethyl Ester (C22H38O2)	Neutral lipid, Highly Hydrophobic.
LogP	~6.5 - 7.0 (Estimated)	Requires strong organic solvent for elution.
pKa	N/A (Neutral Ester)	pH adjustment is not required for retention, but low pH stops hydrolysis.
Matrix	Plasma/Serum	High protein content; requires deproteinization or specific sorbent.

Sorbent Choice: C18 (End-Capped) vs. Aminopropyl ( )

• Primary Recommendation (Quantitative PK): Hydrophobic-Lipophilic Balance (HLB) or C18.

  • Reasoning: DGLA-EE is a neutral lipid. A standard C18 phase retains it strongly, allowing aggressive washing of polar interferences (salts, proteins, free fatty acids).

• Secondary Option (Lipid Class Fractionation): Aminopropyl (

  ). [2]

  • Reasoning: If the goal is to separate DGLA-EE from endogenous DGLA phospholipids,

    cartridges operated in Normal Phase can fractionate lipid classes based on polarity.

This protocol focuses on the C18/HLB method for high-throughput quantitative analysis.

Experimental Protocol

Materials & Reagents[1][2][3][4][5][6][7]

• SPE Cartridge: 30 mg / 1 mL C18 (End-capped) or Polymeric HLB.

• Internal Standard (IS): DGLA-d6 Ethyl Ester (essential for correcting matrix effects).

• Antioxidant: Butylated hydroxytoluene (BHT).[3]

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Isopropanol (IPA), Water (

  ), Formic Acid (FA).

Sample Preparation (Critical Step)

To prevent ex vivo hydrolysis and oxidation.

• Collection: Collect blood into chilled tubes containing EDTA (anticoagulant) and Paraoxon (esterase inhibitor) if available.

• Plasma Separation: Centrifuge at 4°C, 2000 x g for 10 min.

• Antioxidant Addition: Immediately add BHT (10 µL of 5 mg/mL BHT in EtOH per 1 mL plasma) to the plasma.

• Protein Precipitation (PPT):

  • Add 200 µL Plasma to 600 µL ice-cold Acetonitrile (with 1% Formic Acid) .

  • Note: Acidified ACN precipitates proteins and halts esterase activity.

  • Vortex (30s) and Centrifuge (10,000 x g, 5 min, 4°C).

• Dilution: Transfer supernatant and dilute 1:5 with Water.

  • Mechanism:[4][5] Reduces organic content to <15%, ensuring the hydrophobic DGLA-EE binds to the SPE sorbent during loading.

SPE Workflow (Step-by-Step)

Step	Solvent / Action	Mechanistic Rationale
1. Condition	1 mL Methanol	Solvates the C18 chains, making them accessible.
2. Equilibrate	1 mL Water (0.1% Formic Acid)	Prepares the column for the aqueous sample load.
3. Load	Diluted Supernatant (from 3.2)	DGLA-EE binds to C18 via Van der Waals forces. Proteins/Salts pass through.
4. Wash 1	1 mL Water (0.1% Formic Acid)	Removes residual salts and polar matrix components.
5. Wash 2	1 mL 20% Methanol in Water	Removes moderately polar interferences without eluting the highly lipophilic EE.
6. Dry	Apply vacuum for 2-5 mins	Crucial: Removes water which is immiscible with the elution solvent.
7. Elute	2 x 250 µL Isopropanol:Acetonitrile (50:50)	Strong non-polar elution strength is needed to disrupt the C18-DGLA-EE interaction.
8. Reconstitute	Dry under (no heat), reconstitute in Mobile Phase.	Prepares sample for LC-MS/MS.

Visualization of Workflow

The following diagram illustrates the decision logic and extraction pathway, ensuring sample integrity.

Caption: Optimized workflow for DGLA-EE extraction emphasizing stabilization and hydrophobic retention logic.

Quality Control & Validation

To ensure the protocol is "self-validating," the following criteria must be met during method development.

Recovery & Matrix Effect Calculation

Use the Internal Standard (IS) to calculate these parameters.

• Recovery (%) =

• Target: > 85% for DGLA-EE using the IPA:ACN elution.

Stability Validation (Benchtop)

DGLA-EE is prone to oxidation. Validate stability by leaving spiked plasma on the bench for 4 hours with and without BHT .

• Acceptance: Deviation < 15% from T0.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery	Sample too organic during Load.	Dilute PPT supernatant further (1:10) with water.
Low Recovery	Elution solvent too weak.	Switch from ACN to Isopropanol or MTBE .
DGLA-FFA Peak	Hydrolysis of Ester.	Ensure Cold Chain (4°C) and add Formic Acid to PPT step.
High Backpressure	Protein clogging.	Ensure thorough centrifugation after PPT (10k g).

References

• Bernhardt, T. G., et al. (1996). "Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography." Journal of Chromatography B: Biomedical Sciences and Applications. Link

• Domingos, A. K., et al. (2007).[3] "The influence of BHA, BHT and TBHQ on the oxidation stability of soybean oil ethyl esters." Journal of the Brazilian Chemical Society.[3] Link

• Viswanathan, S., et al. (2017).[6] "A novel liquid chromatography/tandem mass spectrometry (LC-MS/MS) based bioanalytical method for quantification of ethyl esters of Eicosapentaenoic acid (EPA) and Docosahexaenoic acid (DHA)." Journal of Pharmaceutical and Biomedical Analysis. Link

• Agilent Technologies. "SPE Method Development Tips and Tricks." Agilent Technical Guides. Link

• Christie, W. W. "Solid-phase extraction columns in the analysis of lipids." AOCS Lipid Library. Link

Sources

• 1. agilent.com [agilent.com]
• 2. Separation of Lipid Classes by Solid Phase Extraction for Subsequent Analysis | Springer Nature Experiments [experiments.springernature.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. aocs.org [aocs.org]
• 6. A novel liquid chromatography/tandem mass spectrometry (LC-MS/MS) based bioanalytical method for quantification of ethyl esters of Eicosapentaenoic acid (EPA) and Docosahexaenoic acid (DHA) and its application in pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Enzymatic assay for cis-8,11,14-Eicosatrienoic Acid Ethyl Ester activity

Application Note: Metabolic Activation and Kinetic Profiling of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester

Executive Summary & Biological Context

cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (DGLA-EE) is a lipid prodrug designed to improve the bioavailability of Dihomo-gamma-linolenic acid (DGLA). While DGLA itself is a critical precursor for the anti-inflammatory Series-1 prostaglandins (e.g., PGE1) and the anti-proliferative 15-HETrE, the free fatty acid suffers from poor oxidative stability and limited cellular uptake. The ethyl ester modification enhances lipophilicity and stability but renders the molecule biologically inactive until the ester bond is cleaved.

Therefore, the "activity" of DGLA-EE is defined not by receptor binding, but by its hydrolytic efficiency —the rate at which Carboxylesterases (CES) convert the prodrug into the active free fatty acid.

This guide details the industry-standard protocol for profiling this bioactivation, focusing on microsomal stability and recombinant esterase kinetics , coupled with LC-MS/MS detection.

Mechanism of Action & Assay Logic

The assay is designed to isolate the rate-limiting step of bioactivation. Upon systemic entry, DGLA-EE is encountered by serine esterases (primarily CES1 in the liver and CES2 in the intestine).

• Step 1 (Bioactivation): Hydrolysis of the ethyl ester to release Free DGLA and Ethanol.

• Step 2 (Metabolic Fate): Free DGLA is oxygenated by COX-1/2 to PGE1 or by 15-LOX to 15-HETrE.

Critical Experimental Consideration: To measure the specific activity of the Ethyl Ester, we must uncouple Step 1 from Step 2. We utilize liver microsomes (rich in CES) or purified enzymes and quantify the disappearance of the parent ester and the stoichiometric appearance of free DGLA .

Pathway Visualization

Figure 1: Metabolic activation pathway. The assay focuses on the CES-mediated hydrolysis node.

Protocol: Enzymatic Hydrolysis Kinetics (LC-MS/MS)

This protocol determines the intrinsic clearance (

) and kinetic parameters ( , ) of DGLA-EE.

Materials & Reagents

• Substrate: DGLA Ethyl Ester (Purity >98%).

• Enzyme Source: Pooled Human Liver Microsomes (HLM) or Recombinant hCES1b/hCES2.

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Co-factors: None required for esterase activity (NADPH is omitted to prevent P450 metabolism of the DGLA chain).

• Stop Solution: Ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid + Internal Standard (e.g., DGLA-d6).

Experimental Workflow

• Preparation of Stock Solutions:

  • Dissolve DGLA-EE in DMSO to create a 10 mM stock.

  • Note: Keep final DMSO concentration <0.5% in the assay to avoid inhibiting esterases.

• Pre-Incubation:

  • Dilute HLM to 0.5 mg/mL protein concentration in Phosphate Buffer (37°C).

  • Equilibrate for 5 minutes.

• Reaction Initiation:

  • Add DGLA-EE to initiate the reaction (Final concentrations: 0.5 – 50 µM for kinetic profiling).

  • Total reaction volume: 200 µL.

• Sampling (Time Course):

  • At

    minutes, remove 20 µL aliquots.

• Quenching & Extraction:

  • Transfer aliquot immediately into 80 µL Stop Solution (Ice-cold ACN + IS).

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at 4,000 x g for 15 minutes at 4°C.

• Analysis:

  • Inject supernatant into LC-MS/MS.

LC-MS/MS Conditions (Recommended)

• Column: C18 Reverse Phase (e.g., Kinetex 2.6µm, 50 x 2.1 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 40% B to 95% B over 5 minutes (Lipids require high organic strength).

• Ionization: Electrospray Ionization (ESI).[1][2]

  • DGLA-EE (Parent): Positive Mode

    or .

  • Free DGLA (Metabolite): Negative Mode

    .

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the hydrolysis assay.

Data Analysis & Interpretation

Quantify the formation of Free DGLA using the internal standard ratio. Plot the initial velocity (

) against substrate concentration ( ).

Parameter	Definition	Significance for DGLA-EE
	Maximum hydrolysis rate	Indicates the theoretical cap of bioactivation speed.
	Michaelis constant	Affinity of the esterase for DGLA-EE. Low = high affinity.
	Intrinsic Clearance ( )	Predicts in vivo half-life. High suggests rapid "first-pass" activation.

Validation Criteria:

• Mass Balance: The molar decrease in DGLA-EE should roughly match the molar increase in Free DGLA (accounting for minor non-specific binding).

• Negative Control: Incubations without NADPH (standard for this assay) should show conversion. Incubations without enzyme (buffer only) should show <5% hydrolysis (chemical stability).

• Positive Control: Use a known esterase substrate like 4-Nitrophenyl acetate or Dabigatran etexilate to confirm microsome viability.

Troubleshooting & Expert Insights

1. Non-Specific Binding (NSB): Lipid esters are highly lipophilic (

). They stick to plasticware.

• Solution: Use glass inserts for HPLC vials. Add 0.05% BSA to the incubation buffer only if recovery is poor, but be aware BSA can sequester the substrate from the enzyme.

2. Spontaneous Hydrolysis: Ethyl esters are relatively stable, but high pH (>8.0) can cause chemical hydrolysis.[3][4]

• Solution: Strictly maintain pH 7.4. Always run a "No-Enzyme" control.

3. Ionization Suppression: Phospholipids from microsomes can suppress MS signals.

• Solution: The use of ACN precipitation usually removes enough protein, but if signal is unstable, consider a Liquid-Liquid Extraction (LLE) using Hexane/Ethyl Acetate (90:10) to extract the lipids specifically.

References

• Wang, X., et al. (2018). "Carboxylesterases: Sources, Characterization and Broader Applications." ResearchGate.[5]

• Viswanathan, S., et al. (2017).[2][6] "A novel liquid chromatography/tandem mass spectrometry (LC-MS/MS) based bioanalytical method for quantification of ethyl esters of Eicosapentaenoic acid (EPA)..." Journal of Pharmaceutical and Biomedical Analysis.

• Laight, D., et al. (2009). "Differential metabolism of dihomo-gamma-linolenic acid and arachidonic acid by cyclo-oxygenase-1 and cyclo-oxygenase-2." Biochemical Journal.

• Casey, J., et al. (2004). "Identification of Carboxylesterase-Dependent Dabigatran Etexilate Hydrolysis." Drug Metabolism and Disposition.

Sources

• 1. LC-MS/MS analysis of plasma polyunsaturated fatty acids in type 2 diabetic patients after insulin analog initiation therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. Identification of carboxylesterase-dependent dabigatran etexilate hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A novel liquid chromatography/tandem mass spectrometry (LC-MS/MS) based bioanalytical method for quantification of ethyl esters of Eicosapentaenoic acid (EPA) and Docosahexaenoic acid (DHA) and its application in pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihomo-γ-linolenate Ethyl Ester applications in cell culture studies

Executive Summary & Biochemical Rationale

Dihomo-γ-linolenate Ethyl Ester (DGLA-EE) is the esterified prodrug of Dihomo-γ-linolenic acid (DGLA, 20:3 n-6).[1] While free fatty acids (FFAs) are prone to oxidation and cellular toxicity at high concentrations, the ethyl ester form offers enhanced lipophilicity, facilitating passive membrane transport. Once intracellular, DGLA-EE is hydrolyzed by carboxylesterases into active DGLA.[1]

Why DGLA-EE?

• Bioavailability: Superior membrane permeability compared to free acid salts.

• Metabolic Divergence: DGLA occupies a unique metabolic pivot point. It competes with Arachidonic Acid (AA) for cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.

  • Anti-Inflammatory: Converted to PGE1 (Series 1 prostaglandins), which suppresses the pro-inflammatory PGE2 synthesis.

  • Oncology (Ferroptosis): Acts as a substrate for lipid peroxidation, inducing ferroptosis in cancer cells—a mechanism distinct from apoptosis.[2][3][4]

Critical Handling & Preparation (The "Expertise" Pillar)

Warning: Polyunsaturated fatty acids (PUFAs) like DGLA-EE are highly susceptible to auto-oxidation.[1] Oxidized lipids produce confounding artifacts (e.g., 4-HNE) that mimic toxicity.[1]

Solubility & Stock Preparation

DGLA-EE is an oil.[1] It is insoluble in aqueous media (PBS/Culture Media) and must be delivered via a carrier solvent or protein complex.

Solvent	Max Solubility	Stability	Application Note
Ethanol (Abs.)	>100 mg/mL	High	Preferred. Volatile, metabolically manageable.[1]
DMSO	>100 mg/mL	High	Acceptable, but DMSO can affect cell permeability.[1]
PBS/Media	<100 µg/mL	Zero	Do NOT use. Will form micelles/oil droplets immediately.[1]

Protocol A: The "Gold Standard" BSA-Conjugation Method

Why this matters: Adding ethanolic stocks directly to media causes micro-precipitation. Conjugating to Fatty Acid-Free (FAF) BSA mimics physiological transport (albumin binding) and prevents non-specific cytotoxicity.[1]

Reagents:

• DGLA-EE Stock (100 mM in Ethanol).[1]

• Fatty Acid-Free BSA (Lyophilized, cell culture grade).[1]

• Serum-free medium (e.g., RPMI or DMEM).[1]

Step-by-Step Conjugation:

• Prepare BSA Vehicle: Dissolve FAF-BSA in serum-free medium to create a 10% (w/v) [1.5 mM] solution. Filter sterilize (0.22 µm).

• Nitrogen Purge: Gently bubble nitrogen gas through the BSA solution for 1 minute to displace oxygen.

• Complexing: While stirring the BSA solution at 37°C, add the DGLA-EE ethanolic stock dropwise .

  • Target Ratio: 2:1 to 5:1 (Fatty Acid : Albumin molar ratio).

  • Max Ethanol: Ensure final ethanol concentration is <0.5%.

• Incubation: Stir at 37°C for 30–60 minutes to allow intercalation of the ethyl ester into the albumin hydrophobic pockets.

• Storage: Use immediately or aliquot under nitrogen and freeze at -80°C (stable for 2 weeks).

Application Note: Modulating Inflammation (PGE1 vs. PGE2)

Hypothesis: DGLA-EE supplementation shifts the eicosanoid profile from pro-inflammatory (Series 2) to anti-inflammatory (Series 1).[1]

Experimental Design:

• Cell Line: RAW 264.7 (Macrophage) or HUVEC (Endothelial).[1]

• Inducer: LPS (100 ng/mL) to trigger COX-2 expression.[1]

• Treatment: DGLA-EE (25–100 µM) vs. Arachidonic Acid (Control).[1]

Key Readouts:

• PGE1/PGE2 Ratio: Measured via LC-MS/MS or specific ELISA.

• Cytokine Suppression: TNF-α and IL-1β reduction.[1]

Mechanistic Insight: DGLA competes with AA for the COX-2 active site.[1] However, DGLA cannot be converted to Leukotriene B4 (LTB4), a potent neutrophil chemoattractant.[1] Instead, it forms 15-HETrE (via 15-LOX), which actively inhibits 5-LOX, further dampening inflammation.[1]

Application Note: Inducing Ferroptosis in Cancer Cells[3]

Hypothesis: Exogenous DGLA-EE bypasses the rate-limiting Delta-5 Desaturase (FADS1), accumulating intracellular DGLA.[1] This unique PUFA acts as a substrate for lipid peroxidation, triggering ferroptosis in susceptible cancer lines (e.g., fibrosarcoma, carcinoma).[1]

Protocol B: Ferroptosis Induction Assay

• Seeding: Seed HT-1080 or relevant cancer cells at 5,000 cells/well (96-well plate).

• Pre-Treatment (Optional): Treat with CP-24879 (Delta-5 Desaturase Inhibitor) to prevent DGLA

  AA conversion.[1] This forces DGLA accumulation.

• Dosing: Add DGLA-EE-BSA complex (Concentration titration: 10, 50, 100, 200 µM).

• Incubation: 24 to 48 hours.

• Validation (The "Trustworthiness" Check):

  • Positive Control:[1] RSL3 (GPX4 inhibitor).[2]

  • Rescue Control: Co-treat with Ferrostatin-1 (1 µM) or Liproxstatin-1 .[1] If cell death is prevented by Ferrostatin-1, the mechanism is confirmed as ferroptosis.[1]

• Readout: C11-BODIPY staining (Lipid ROS sensor) followed by flow cytometry.

Pathway Visualization

The following diagram illustrates the metabolic fate of DGLA-EE, highlighting the divergence between anti-inflammatory pathways and the competitive inhibition of Arachidonic Acid.

Figure 1: Metabolic fate of DGLA-EE.[1] Note the hydrolysis step and the critical branch point at FADS1. Inhibition of FADS1 promotes PGE1/Ferroptosis pathways over AA-derived inflammation.[1]

Troubleshooting & Controls

Issue	Probable Cause	Solution
Oil Droplets in Media	Poor conjugation; Solvent % too high.[1]	Use the BSA-complexing protocol.[1][5] Keep Ethanol <0.1% if not using BSA.
High Cell Death in Controls	Oxidized DGLA stock.	Check stock smell (rancid?). Purchase fresh stock. Store under Argon/Nitrogen.[1]
No Anti-Inflammatory Effect	Rapid conversion to AA.	Add CP-24879 (1 µM) to inhibit Delta-5 Desaturase.
Precipitation	Cold media.	Ensure media and BSA are pre-warmed to 37°C before mixing.

References

• Yang, W.S., et al. (2020).[1] "Dietary Lipids Induce Ferroptosis in Caenorhabditis elegans and Human Cancer Cells."[6][7] Developmental Cell.

• Cayman Chemical. (n.d.). "Dihomo-γ-Linolenic Acid Ethyl Ester Product Information & Solubility." Cayman Chemical.

• Wang, X., et al. (2012).[1] "Dihomo-gamma-linolenic acid inhibits tumor necrosis factor-alpha production by human leukocytes."[1] Prostaglandins, Leukotrienes and Essential Fatty Acids.[8]

• Spector, A.A., & Hoak, J.C. (1975).[1] "Fatty acids, albumin, and the microcirculation." Federation Proceedings. (Foundational protocol for BSA-Fatty Acid binding).

• Perez-Chacon, G., et al. (2009).[1] "Dihomo-gamma-linolenic acid induces apoptosis in human colon cancer cells via 15-lipoxygenase metabolites."[1] Prostaglandins & Other Lipid Mediators.[1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Ferroptosis in Cancer: Mechanism and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of ferroptosis resistance in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ferroptosis in Cancer Therapy: Mechanisms, Small Molecule Inducers, and Novel Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Binding of fatty acid ethyl esters to albumin for transport to cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dietary Lipids Induce Ferroptosis in Caenorhabditiselegans and Human Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The bioavailability and pharmacodynamics of different concentrations of omega-3 acid ethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantification of Ethyl DGLA in biological tissues

Targeted Quantification of Ethyl-Dihomo- -Linolenate (Ethyl-DGLA) in Tissue Matrices via LC-MS/MS

Executive Summary

This application note details a robust protocol for the extraction and quantification of Ethyl-Dihomo-

-linolenate (Ethyl-DGLA) in biological tissues. Ethyl-DGLA is a lipophilic prodrug designed to deliver Dihomo- -linolenic acid (DGLA) intracellularly, bypassing the rate-limiting -6-desaturase step and promoting the synthesis of anti-inflammatory Series 1 prostaglandins (PGE1).

The analytical challenge lies in the rapid ex vivo hydrolysis of the ethyl ester bond by ubiquitous tissue esterases. Standard lipid extraction protocols often fail to arrest this enzymatic activity, leading to the artificial elevation of free DGLA and underestimation of the intact prodrug. This guide introduces a "Cold-Acid" extraction workflow coupled with sensitive LC-ESI-MS/MS analysis to ensure molecular integrity and precise quantification.

Biological Context & Metabolic Pathway[1][2]

Ethyl-DGLA serves as a reservoir for DGLA. Upon cellular entry, it competes with Arachidonic Acid (AA) for cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. The therapeutic goal is to shift the eicosanoid balance from pro-inflammatory Series 2 (PGE2) to anti-inflammatory Series 1 (PGE1).

Figure 1: Metabolic Fate of Ethyl-DGLA

Caption: Ethyl-DGLA acts as a precursor pool. Accurate quantification requires preventing the dashed-line conversion during sample prep.

Pre-Analytical Considerations: The "Stop-Hydrolysis" Strategy

The primary source of error in Ethyl-DGLA quantification is not instrumental sensitivity, but sample degradation. Tissue esterases (carboxylesterases) remain active during standard thawing.

Critical Control Points:

• Temperature: All processing must occur at 4°C or on ice.

• Inhibition: Use of chemical inhibitors (PMSF) or acidification is mandatory to denature esterases immediately upon homogenization.

• Solvent System: Avoid alkaline hydrolysis. Use a neutral or slightly acidic MTBE (Methyl-tert-butyl ether) system.

Experimental Protocol

Materials & Reagents[3][4][5][6][7]

• Analyte: Ethyl-DGLA (CAS: 55968-21-3).[1]

• Internal Standard (IS): Ethyl-DGLA-d9 (custom) or Ethyl-Oleate-d5. Note: Do not use free fatty acid deuterated standards; they do not track extraction efficiency of the ester.

• Solvents: LC-MS grade Methanol (MeOH), MTBE, Water, Acetonitrile (ACN), Isopropanol (IPA).

• Additives: Formic Acid (FA), Ammonium Formate, Butylated Hydroxytoluene (BHT - antioxidant).

Sample Preparation Workflow (Modified Matyash Method)

This protocol uses MTBE for superior lipid recovery and phase separation compared to traditional Folch/Bligh-Dyer methods, with specific modifications for ester stability.

Step-by-Step Procedure:

• Tissue Collection: Harvest tissue and snap-freeze in liquid nitrogen immediately. Store at -80°C.

• Homogenization (The "Cold-Acid" Step):

  • Weigh ~50 mg frozen tissue.

  • Add 1.0 mL ice-cold Methanol containing:

    • 0.1% Formic Acid (to inhibit esterases).

    • 0.01% BHT (to prevent oxidation).

    • Internal Standard (100 ng/mL Ethyl-Oleate-d5).

  • Homogenize immediately (e.g., Bead-beater) at 4°C. Do not allow the sample to thaw before solvent addition.

• Extraction:

  • Add 3.0 mL MTBE. Vortex for 1 hour at 4°C.

  • Add 0.75 mL MS-grade water to induce phase separation.

  • Centrifuge at 3,000 x g for 10 min at 4°C.

• Recovery:

  • Collect the upper organic phase (MTBE layer containing Ethyl-DGLA).

  • Re-extract the lower phase with 1 mL MTBE (optional for higher recovery).

• Reconstitution:

  • Evaporate the combined organic phase under nitrogen at room temperature. Avoid heat.

  • Reconstitute in 200

    L of Mobile Phase B (ACN/IPA).

  • Transfer to autosampler vials with glass inserts.

Figure 2: Extraction Workflow Logic

Caption: The "Cold-Acid" homogenization step is the critical control point for data integrity.

Instrumental Analysis (LC-MS/MS)[2][5][7][9][10]

Fatty acid ethyl esters (FAEEs) are neutral lipids. While they can be ionized in ESI positive mode, ammonium adduct formation is the most reliable pathway.

Chromatographic Conditions[3][5][7][8][10][11]

• System: UHPLC (e.g., Agilent 1290 or Shimadzu Nexera).

• Column: Phenomenex Kinetex C18 (2.1 x 100 mm, 1.7

  m) or Waters BEH C18.

• Temperature: 50°C.

• Flow Rate: 0.4 mL/min.[2]

• Injection Vol: 2-5

  L.

Gradient Profile:

• Mobile Phase A: 60:40 Water:ACN + 10 mM Ammonium Formate + 0.1% Formic Acid.

• Mobile Phase B: 90:10 IPA:ACN + 10 mM Ammonium Formate + 0.1% Formic Acid.

Time (min)	% B	Description
0.0	40	Initial equilibration
2.0	40	Load
10.0	95	Elution of Ethyl-DGLA
12.0	95	Wash
12.1	40	Re-equilibration
15.0	40	End

Mass Spectrometry Parameters[4][5][7][9][10]

• Source: Electrospray Ionization (ESI) - Positive Mode.

• Target Ion:

  (Ammonium adduct).

• Collision Gas: Nitrogen.

MRM Transitions Table:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell (ms)
Ethyl-DGLA	352.3	307.3 (Loss of OEt)	15	50
352.3	263.3 (Hydrocarbon)	25	50
Ethyl-Oleate-d5 (IS)	346.4	301.4	15	50

Note: The transition 352.3

307.3 represents the loss of the ethanol group , which is a characteristic fragmentation for FAEEs.

Method Validation & Quality Control

To ensure E-E-A-T (Expertise, Authoritativeness, Trustworthiness), the method must be validated against the following criteria:

Linearity and Range

• Standard Curve: 1 ng/mL to 5000 ng/mL in surrogate matrix (e.g., BSA or stripped plasma).

• Weighting:

  regression is typically required due to the wide dynamic range.

Matrix Effect & Recovery[5]

• Matrix Factor: Compare the peak area of Ethyl-DGLA spiked into post-extracted tissue blank vs. neat solvent.

• Recovery: Compare pre-extraction spike vs. post-extraction spike. Target recovery > 80% using the MTBE method.

Stability Assessment (Crucial)

Perform a Bench-Top Stability Test :

• Spike tissue homogenate with Ethyl-DGLA.

• Leave at Room Temperature for 0, 30, 60 mins.

• Analyze for the appearance of Free DGLA.

• Pass Criteria: < 5% degradation over 30 mins. If degradation > 5%, increase Formic Acid concentration in the homogenization buffer.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Free DGLA Background	Hydrolysis during sample prep.	Ensure tissue is frozen until solvent addition. Add PMSF or increase acidity.
Low Sensitivity	Poor ammonium adduct formation.	Fresh Ammonium Formate buffer is critical. Check pH of Mobile Phase A.
Peak Tailing	Column overload or secondary interactions.	Reduce injection volume. Ensure column temp is 50°C.
Carryover	Lipophilic stickiness.	Use a needle wash of 50:50 Acetone:IPA/Cyclohexane.

References

• Laposata, M., et al. (2002).[3] "Fatty acid ethyl esters: recent observations." Prostaglandins, Leukotrienes and Essential Fatty Acids. Retrieved from [Link]

• Matyash, V., et al. (2008). "Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics." Journal of Lipid Research.[4] (Standard protocol reference for MTBE extraction).

• Wang, W., et al. (2012). "Multiple roles of dihomo-

  -linolenic acid against proliferation diseases." Lipids in Health and Disease. Retrieved from [Link]

• Frontiers in Nutrition. (2022). "A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry."[5][6][7] Retrieved from [Link]

Disclaimer: This protocol is for research use only and has not been validated for clinical diagnostic use.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Frontiers | Decreasing acid value of fatty acid ethyl ester products using complex enzymes [frontiersin.org]
• 3. Fatty acid ethyl esters: recent observations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]

Application Note: High-Purity Isolation of Dihomo-γ-linolenate Ethyl Ester (DGLA-EE)

Abstract

This application note details a multi-stage protocol for the extraction, enrichment, and purification of Dihomo-γ-linolenate Ethyl Ester (DGLA-EE) from biomass (e.g., Mortierella alpina or genetically modified oleaginous yeast). DGLA (C20:3 n-6) is a critical pharmaceutical precursor for anti-inflammatory Prostaglandin E1 (PGE1). The separation of DGLA from its metabolic downstream product, Arachidonic Acid (AA, C20:4 n-6), poses a significant challenge due to their structural similarity. This guide presents a scalable workflow combining Urea Complexation for bulk enrichment and Silver Ion High-Performance Liquid Chromatography (Ag-HPLC) for isomeric resolution, ensuring purities exceeding 98%.

Introduction & Chemical Context

Dihomo-γ-linolenic acid (DGLA) is a 20-carbon polyunsaturated fatty acid (PUFA) with three cis-double bonds. In pharmaceutical applications, the ethyl ester form (DGLA-EE) is preferred for its improved bioavailability and stability compared to the free fatty acid.

The Separation Challenge: In microbial oils, DGLA often co-exists with Arachidonic Acid (AA). AA differs from DGLA by only one additional double bond at the

5 position. Standard Normal Phase (NP) or Reversed Phase (RP) HPLC often fails to achieve baseline resolution between these two species due to their identical chain length and similar hydrophobicity.

Strategic Approach:

• Extraction/Transesterification: Conversion of triglycerides to Ethyl Esters (EE).[1]

• Urea Complexation: Removal of saturated and monounsaturated fatty acids (bulk cleanup).

• Argentation Chromatography (Ag-HPLC): Separation based on the number of double bonds (

  -complexation) to isolate DGLA from AA.

Process Workflow Visualization

The following diagram outlines the critical path from biomass to purified API-grade DGLA-EE.

Caption: Figure 1: Integrated workflow for DGLA-EE isolation. Urea complexation removes saturates; Ag-HPLC separates DGLA from Arachidonic Acid.

Protocol A: Bulk Enrichment via Urea Complexation

Objective: To remove saturated (Palmitic, Stearic) and monounsaturated (Oleic) fatty acid ethyl esters, which constitute the bulk of the crude oil, thereby enriching the PUFA fraction.

Mechanism: Urea molecules crystallize into a hexagonal lattice structure with a channel diameter of ~5.5 Å. Straight-chain fatty acids (saturates) fit snugly into these channels and precipitate. "Kinked" PUFAs (like DGLA) are sterically hindered from entering the channel and remain in the solvent phase.

Materials

• Crude Fatty Acid Ethyl Esters (FAEE)

• Urea (High Purity, >99%)

• Methanol (HPLC Grade) or 95% Ethanol

• Reflux setup and jacketed crystallization vessel

Step-by-Step Procedure

• Dissolution: Dissolve Urea in Methanol at a ratio of 3:1 (w/w) Urea-to-FAEE. Heat to 60°C under reflux until the solution is clear and homogeneous.

• Addition: Slowly add the Crude FAEE to the hot urea solution. Stir vigorously for 10 minutes to ensure complexation initiation.

• Crystallization (The Critical Control Point):

  • Cool the mixture slowly to Room Temperature (25°C).

  • Transfer to a jacketed vessel and cool to 4°C (or -10°C for higher purity) over 4 hours.

  • Note: Rapid cooling creates small, impure crystals that trap PUFAs. Slow cooling ensures large, pure urea-saturate crystals.

• Filtration: Filter the slurry rapidly through a Buchner funnel under vacuum.

  • Solid Phase: Contains Urea + Saturated EEs (Discard or re-process for by-products).

  • Liquid Filtrate: Contains Enriched DGLA-EE and other PUFAs.

• Recovery: Evaporate the methanol from the filtrate. Wash the remaining oil with water/hexane to remove residual urea. Dry the hexane phase over anhydrous

  .

Expected Outcome: DGLA concentration should increase from ~15-20% (crude) to ~60-70% (enriched).

Protocol B: High-Purity Isolation via Silver Ion HPLC (Ag-HPLC)

Objective: To separate DGLA-EE (3 double bonds) from Arachidonic Acid Ethyl Ester (4 double bonds).

Mechanism: Silver ions (

) impregnated in the stationary phase act as Lewis acids, forming weak, reversible charge-transfer complexes ( -complexes) with the -electrons of the double bonds. Retention time correlates directly with the number of double bonds.

Chromatographic System Setup

• Column: Nucleosil 5SA or Commercial Ag-SCX (Strong Cation Exchange loaded with Silver).

  • Preparation: If packing self-made columns, flush SCX column with 0.5M

    solution, wash with water, then equilibrate with organic solvent.

• Mobile Phase:

  • Solvent A: n-Hexane (or Heptane)

  • Solvent B: Acetonitrile (ACN) or Isopropanol (modifier)

• Detection: ELSD (Evaporative Light Scattering Detector) or UV at 205-210 nm. (Note: ELSD is preferred as gradients can affect UV baselines).

Gradient Method

Time (min)	% Hexane	% Acetonitrile	Flow Rate	Phase Description
0.0	100	0	1.0 mL/min	Equilibration
5.0	99.5	0.5	1.0 mL/min	Elution of Saturates/Monoenes
20.0	98.0	2.0	1.0 mL/min	Elution of Dienes (Linoleic)
35.0	96.0	4.0	1.0 mL/min	Elution of Trienes (DGLA-EE)
50.0	90.0	10.0	1.0 mL/min	Elution of Tetraenes (AA-EE)

Operational Notes

• Fraction Collection: DGLA-EE will elute before AA-EE. Begin collection when the triene peak starts and cut immediately before the tetraene baseline rise.

• Column Care: Do not use acetone or aldehydes, as they can reduce

  to metallic silver ( ), destroying the column (indicated by column turning black).

• Desilvering: If silver ions leach into the product, pass the final hexane fraction through a small plug of NaCl/Silica or a thiol-functionalized scavenger resin.

Quality Control & Analytical Validation

Every batch must be validated for purity and oxidation status.

GC-FID Analysis (Purity)[2]

• Column: Fused silica capillary column (e.g., DB-23 or SP-2560), high polarity (cyanopropyl phase).

• Carrier Gas: Helium at 1.0 mL/min.

• Temp Program: 150°C (2 min)

  2.5°C/min 240°C (5 min).

• Acceptance Criteria: DGLA-EE > 98% area; AA-EE < 0.5%.

Oxidation Parameters (Safety)

• Peroxide Value (PV): Must be < 5 meq/kg.

• Anisidine Value (p-AV): Measures secondary oxidation products (aldehydes). Must be < 10.

• TOTOX Value:

  . Target < 20.

Stability and Storage Protocols

PUFA Ethyl Esters are highly susceptible to autoxidation.

• Antioxidants: Add 200-500 ppm of

  -tocopherol or BHT immediately after HPLC solvent evaporation.

• Inert Atmosphere: Flush all storage vials with Nitrogen or Argon gas before sealing.

• Temperature: Store at -20°C for short term (<1 month) or -80°C for long term.

References

• Separation of Fatty Acids by Silver Ion Chromatography. AOCS Lipid Library. [Link]

• Urea Complexation for the Rapid Fractionation of Fatty Acids. Journal of the American Oil Chemists' Society. [Link]

• Production and Purification of Omega-3 Fatty Acid Ethyl Esters. Biotechnology Journal. [Link]

• Silver Ion Chromatography and Lipids: Part 3 (HPLC). AOCS Lipid Library. [Link]

• Oxidation Stability of Fatty Acid Ethyl Esters. MDPI Molecules. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Application Note: High-Resolution Mass Spectrometry Profiling of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (DGLA-EE)

Abstract

This application note details a robust protocol for the characterization and quantification of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (DGLA-EE) using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). DGLA-EE, the ethyl ester derivative of Dihomo-

-linolenic acid (20:3 n-6), serves as a critical analytical standard and a stable lipophilic precursor in pharmaceutical research. Unlike free fatty acids, the ethyl ester moiety masks the carboxylic proton, rendering negative electrospray ionization (ESI-) ineffective. This guide establishes a validated Positive Mode (ESI+) workflow, utilizing ammonium adduct formation for high-sensitivity detection and structural elucidation.

Introduction & Biological Significance[1]

Dihomo-

-linolenic acid (DGLA) is a pivotal omega-6 polyunsaturated fatty acid (PUFA). It is the immediate precursor to the anti-inflammatory series-1 prostaglandins (e.g., PGE1) and thromboxane A1. In drug development and lipidomic profiling, the Ethyl Ester (EE) form is frequently preferred over the free acid due to:

• Enhanced Stability: Protection against oxidative degradation and auto-oxidation.

• Bioavailability: Improved cellular uptake and membrane permeability in pharmacological studies.

• Analytical Utility: Serving as a surrogate marker for ethanol consumption (Fatty Acid Ethyl Esters - FAEEs) in forensic toxicology.[1][2]

Accurate analysis of DGLA-EE requires distinguishing it from isobaric isomers (e.g., Mead Acid Ethyl Ester, 20:3 n-9) and determining its isotopic fidelity. HRMS provides the necessary mass accuracy (<5 ppm) to validate elemental composition and resolve isotopic fine structure.

Physicochemical & HRMS Properties

The following table summarizes the theoretical mass spectrometry data derived from the molecular formula of DGLA-EE.

Table 1: HRMS Reference Data for DGLA-EE

Property	Value	Notes
IUPAC Name	Ethyl (8Z,11Z,14Z)-icosa-8,11,14-trienoate
Molecular Formula
Monoisotopic Mass	334.28718 Da	Calculated using C=12.00000, H=1.00783, O=15.99491
[M+H]	335.29446	Protonated molecule (Low abundance in pure solvents)
[M+NH ]	352.32101	Preferred Quantifier (Requires Ammonium Formate)
[M+Na]	357.27640	Sodium adduct (Common ubiquitous contaminant adduct)
[M+K]	373.25034	Potassium adduct
Lipophilicity (LogP)	~7.2	Requires high organic mobile phase strength for elution

Method Development: The "Why" Behind the Protocol

Ionization Strategy: Overcoming the "Ester Silence"

Free fatty acids are typically analyzed in negative mode (

). However, esterification caps the acidic proton. Consequently, DGLA-EE exhibits poor ionization in ESI- unless an adduct strategy is employed.

• Why ESI+? We utilize the lone pairs on the ester oxygen to coordinate cations.

• Why Ammonium Formate? Sodium adducts (

  ) are stable but resist fragmentation, making MS/MS structural confirmation difficult. Ammonium adducts ( ) are labile; they yield a strong precursor ion but easily lose ammonia ( ) and ethanol in the collision cell, providing diagnostic fragments.

Chromatographic Resolution

DGLA-EE is highly lipophilic. A standard C18 column is sufficient for retention, but isomeric separation (e.g., separating n-6 DGLA from n-9 Mead acid) requires a column with high shape selectivity, such as a high-density C18 or a C30 stationary phase.

Experimental Protocols

Protocol A: Sample Preparation

Goal: Isolate DGLA-EE from biological matrices or prepare neat standards without inducing hydrolysis.

• Stock Solution: Dissolve 1 mg DGLA-EE in 1 mL Ethanol (EtOH) to make a 1 mg/mL stock. Store at -20°C under Argon.

• Working Standard: Dilute stock to 1 µg/mL in Acetonitrile/Isopropanol (50:50 v/v).

• Biological Extraction (if applicable):

  • Add 200 µL sample (plasma/cell lysate) to 800 µL ice-cold Acetone/Chloroform (1:1).

  • Vortex for 30s; Centrifuge at 10,000 x g for 5 min.

  • Collect supernatant. Evaporate to dryness under

    .

  • Reconstitute in 100 µL Methanol.

Protocol B: LC-HRMS Acquisition

Instrument: Q-TOF or Orbitrap (Resolution > 30,000 FWHM)

I. Liquid Chromatography (LC) Parameters

• Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent high-strength silica C18.

• Temperature: 50°C (Elevated T improves mass transfer for lipids).

• Flow Rate: 0.4 mL/min.

• Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid.

  • Note: Ammonium formate is critical for generating the [M+NH4]+ species.

• Gradient:

  • 0-2 min: 40% B

  • 2-12 min: Linear ramp to 98% B

  • 12-15 min: Hold 98% B

  • 15.1 min: Re-equilibrate 40% B

II. Mass Spectrometry (MS) Parameters

• Source: ESI Positive Mode.

• Capillary Voltage: 3.5 kV.

• Desolvation Temp: 350°C.

• Scan Range: m/z 100 – 1000.

• Target Ion (SIM/PRM): m/z 352.3210 ([M+NH4]+).

Data Analysis & Fragmentation Pathways

Identification Criteria

To confirm DGLA-EE, the analyte must meet three criteria:

• Accurate Mass: Precursor m/z 352.3210 ± 5 ppm.

• Isotopic Pattern: Match theoretical distribution (approx. 24% abundance of M+1 due to 22 carbons).

• Fragmentation (MS/MS):

  • Precursor:

  • Primary Loss: Loss of

    (17 Da)

  • Diagnostic Loss: Loss of Ethanol (46 Da) from the protonated ion

    m/z 289.25 (Acylium Ion ).

  • Hydrocarbon Series: Low mass series separated by 14 Da (

    ) indicating the aliphatic chain.

Visualizing the Workflow

Caption: Analytical workflow for DGLA-EE profiling from sample preparation to structural confirmation via HRMS.

Fragmentation Mechanism

The following diagram illustrates the transition from the ammonium adduct to the characteristic acylium ion.

Caption: Collision-Induced Dissociation (CID) pathway of DGLA-EE showing the characteristic loss of ethanol.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Signal Intensity	Lack of Ammonium ions	Ensure 5-10 mM Ammonium Formate is in the mobile phase.
Sodium Adduct Dominance	Glassware contamination	Use plasticware or silanized glass; Na+ adducts do not fragment well.
Retention Time Shift	Column Overload	Dilute sample; DGLA-EE is highly lipophilic and can saturate C18 sites.
Hydrolysis	pH too low/high or heat	Keep samples cool; avoid strong acids/bases during prep. Monitor for free acid peak (m/z 307.26).

References

• LIPID MAPS® Structure Database. "cis-8,11,14-Eicosatrienoic acid ethyl ester." LIPID MAPS, 2025.[3][4][5] [Link]

• National Institute of Standards and Technology (NIST). "8,11,14-Eicosatrienoic acid, ethyl ester Mass Spectrum." NIST Chemistry WebBook, SRD 69.[6] [Link]

• Luginbühl, M., et al. "Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake."[1][2] Analytical and Bioanalytical Chemistry, 408.16 (2016): 4329-4338. [Link]

• PubChem. "Compound Summary: cis-8,11,14-Eicosatrienoic Acid Ethyl Ester." National Library of Medicine. [Link]

• SCIEX. "Identification and quantitation of unsaturated fatty acid isomers using the ZenoTOF 7600 system." SCIEX Technical Notes. [Link]

Sources

• 1. Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 3. LIPID MAPS [lipidmaps.org]
• 4. 5,8,11,14-Eicosatetraynoic Acid | C20H24O2 | CID 1780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 8,11,14-Eicosatrienoic Acid | C20H34O2 | CID 3011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 8,11,14-Eicosatrienoic acid, (Z,Z,Z)- [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: cis-8,11,14-Eicosatrienoic Acid Ethyl Ester Quantification

Topic: Troubleshooting & Optimization of DGLA Ethyl Ester Analysis Analyte: cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (DGLA-EE) CAS: 55968-21-3 Molecular Weight: 334.54 g/mol [1]

Executive Summary

This guide addresses the quantification of intact cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (DGLA-EE).[1] A common error in lipidomics is the unintentional hydrolysis of the ethyl ester to free DGLA or transesterification to a methyl ester during sample preparation.[1] This guide focuses on preserving the ethyl moiety, preventing autoxidation, and achieving chromatographic resolution from structural isomers like Arachidonic Acid Ethyl Ester (AA-EE).[1]

Part 1: Pre-Analytical Stability (The "Hidden" Failure Mode)

Q: My recovery of DGLA-EE is consistently low in plasma samples, but the free acid (DGLA) levels are rising. What is happening?

A: You are likely experiencing ex vivo enzymatic hydrolysis .[1] Plasma contains active esterases (e.g., carboxylesterases, butyrylcholinesterase) that rapidly hydrolyze ethyl esters back to their free fatty acid forms immediately after blood draw.[1]

The Fix: The "Inhibitor Cocktail" Protocol You must halt enzyme activity at the moment of collection.[1] Freezing alone is insufficient as hydrolysis can reactivate during thawing.[1]

• Esterase Inhibition: Collect blood into tubes containing Sodium Fluoride (NaF) or Potassium Oxalate (standard Grey Top tubes).[1] Alternatively, add PMSF (Phenylmethylsulfonyl fluoride) or Eserine immediately to plasma.[1]

• Oxidation Inhibition: DGLA is a polyunsaturated fatty acid (PUFA) with three double bonds, highly susceptible to autoxidation.[1] Add BHT (Butylated hydroxytoluene) (50 µg/mL final concentration) immediately.[1]

Correct Workflow Diagram:

Part 2: Sample Preparation & Extraction

Q: Can I use the standard Bligh & Dyer method with Methanol/Chloroform?

A: Proceed with extreme caution. If your extraction solvent contains Methanol and the environment becomes slightly acidic (or if high heat is applied), you risk transesterification .[1] The ethyl group (-OCH2CH3) can be swapped for a methyl group (-OCH3), converting your analyte into DGLA Methyl Ester (DGLA-ME).[1]

Recommended Protocol: Non-Alcoholic Liquid-Liquid Extraction (LLE) Use a non-protic solvent system to extract neutral lipids (ethyl esters) while leaving polar phospholipids behind.[1]

Step	Action	Technical Rationale
1	Spiking	Add Internal Standard (DGLA-d6 Ethyl Ester or Ethyl Heptadecanoate ) to sample.[1]
2	Extraction	Add Isooctane or Hexane:MTBE (1:1) .[1] Avoid Methanol.
3	Agitation	Vortex 5 mins.
4	Separation	Centrifuge.[1][2] Transfer organic (upper) layer.[1]
5	Drying	Evaporate under Nitrogen at room temp. DO NOT USE HEAT (>35°C) to prevent oxidation.
6	Reconstitution	Reconstitute in Acetonitrile/Isopropanol (50:50) for LC-MS or Hexane for GC.

Part 3: Chromatographic Separation

Q: I see a shoulder peak or co-elution. How do I separate DGLA-EE from Arachidonic Acid Ethyl Ester (AA-EE)?

A: DGLA (20:3 n-6) and Arachidonic Acid (20:4 n-6) are structurally similar.[1] Their ethyl esters are hydrophobic and difficult to resolve on short columns.[1]

Option A: LC-MS/MS (Preferred for Biological Matrices)

• Column: C18 Reverse Phase (High hydrophobicity load).[1]

  • Recommended: Waters BEH C18 (1.7 µm, 2.1 x 100 mm) or Phenomenex Kinetex C18.[1]

• Mobile Phase:

  • A: Acetonitrile:Water (40:60) + 10mM Ammonium Formate.[1]

  • B: Acetonitrile:Isopropanol (10:90) + 10mM Ammonium Formate.[1]

• Gradient: Start high organic (e.g., 60% B) and use a shallow gradient. The "isocratic hold" strategy is often necessary to separate the n-6 series esters.[1]

Option B: GC-FID/MS (Preferred for Formulations/Oils)

• Column: High-polarity cyanopropyl phase (e.g., DB-23 or SP-2560).[1]

• Mechanism: These columns separate based on the degree of unsaturation.[1] DGLA (3 double bonds) will elute distinctly from AA (4 double bonds).[1]

• Warning: GC requires high injection port temperatures (250°C).[1] Ensure your DGLA-EE is thermally stable and the liner is clean to prevent on-column degradation.[1]

Decision Matrix:

Part 4: Mass Spectrometry & Detection

Q: I am getting low signal intensity in ESI negative mode. Why?

A: Ethyl esters are neutral lipids.[1] They do not have a free carboxylic acid proton to donate, so they ionize very poorly in ESI negative mode ([M-H]-).[1]

Optimization Guide:

• Ionization Source: Switch to APCI (Atmospheric Pressure Chemical Ionization) in Positive Mode.[1] Alternatively, use ESI Positive with ammonium adduct formation.[1]

• Adducts: Look for the Ammonium adduct ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

  or the Sodium adduct .

  • DGLA-EE MW = 334.5.[1][3]

  • Target ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

    (often weak).

  • Target ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

    (stronger with ammonium formate buffer).

• Transitions (MRM):

  • Precursor: 335.5 (Protonated) or 352.5 (Ammoniated).[1]

  • Product: Loss of the ethanol group is common (ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

    ), or characteristic hydrocarbon fragments (m/z 91, 105, etc., typical of PUFA chains).

Part 5: Troubleshooting Quick-Reference

Symptom	Probable Cause	Corrective Action
Peak Splitting	Column Overload or Isomer Co-elution	Reduce injection volume.[1] Switch to a C18 column with higher carbon load or a GC cyanopropyl column.[1]
Signal Drop (Over Sequence)	Source Contamination	Ethyl esters are "sticky."[1] Wash the injector needle with Isopropanol/Hexane between shots.[1]
DGLA Free Acid Peak Increasing	Sample Hydrolysis	Check if samples thawed during processing. Re-verify NaF/PMSF addition.
Ghost Peaks (+14 Da)	Transesterification	You used Methanol in extraction.[1] Switch to Acetonitrile or Isooctane.[1]
Non-Linear Calibration	Saturation or Adsorption	Ethyl esters adsorb to plastic.[1] Use Silanized Glass Vials only.

References

• Kulig, C. C., et al. (2006).[1] "Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry." Journal of Laboratory and Clinical Medicine.

• Lipid Maps. (2025). "Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography-Electrospray Ionization-Mass Spectrometry." Lipid Maps Protocols.

• Hanks, A. M., et al. (2020).[1] "LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma." Biomedical Chromatography.

• Cayman Chemical. (2024).[1] "Dihomo-γ-Linolenic Acid ethyl ester Product Information & Stability."

• Refuerzo, J. S., et al. (2008).[1] "Quantification of fatty acid ethyl esters in meconium by LC-MS/MS." Journal of Chromatography B. (Demonstrates LC-MS utility for FAEEs).

Sources

• 1. scispace.com [scispace.com]
• 2. mdpi.com [mdpi.com]
• 3. caymanchem.com [caymanchem.com]

Preventing oxidation of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester during storage

Current Status: Online | Ticket ID: DGLA-EE-OX-001 Assigned Specialist: Senior Application Scientist, Lipidomics Division[1]

Executive Summary

You are working with cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (DGLA Ethyl Ester).[1] This is a polyunsaturated fatty acid (PUFA) derivative.[1][2] While the ethyl ester modification provides slightly improved stability over the free acid form, the molecule remains highly susceptible to auto-oxidation due to its three double bonds.

This guide replaces generic advice with a mechanistic understanding of why degradation occurs and how to arrest it using a self-validating storage protocol.

Module 1: The Enemy – Bis-Allylic Oxidation

To prevent oxidation, you must understand the weak point of the molecule. DGLA Ethyl Ester contains bis-allylic methylene groups —carbons located directly between two double bonds (at positions C-10 and C-13).[1]

The hydrogen atoms attached to these carbons are loosely held (bond dissociation energy ~75 kcal/mol vs. ~98 kcal/mol for standard alkyl hydrogens). This makes them the primary target for radical attack.

The Degradation Pathway

The following diagram illustrates the cascade you are trying to prevent. Once initiated, this is a chain reaction.[1][2]

Figure 1: The auto-oxidation chain reaction.[1] Note that the Peroxyl Radical attacks a new intact DGLA molecule to stabilize itself, propagating the damage exponentially.

Module 2: The "Inert Shield" Storage Protocol

Do not rely on the manufacturer's original packaging once opened. Implement this protocol to create a self-validating storage system.

Step-by-Step Workflow

• Solvent Selection:

  • Recommendation: Store as a solution in Ethanol (absolute) at >10 mg/mL.[1]

  • Why: Neat (pure) oils have a high surface-area-to-volume ratio exposed to headspace oxygen.[1] Dilution disperses the molecules, reducing the probability of chain propagation (a peroxyl radical finding a neighbor to attack).

• Vessel Choice:

  • Material: Amber glass vials (borosilicate).

  • Seal: Screw caps with PTFE (Teflon) liners .[1][3][4]

  • Avoid: Polypropylene tubes (lipids stick to plastic; oxygen permeates plastic) and rubber septa (solvents leach plasticizers).[1]

• The Argon Blanket (Crucial):

  • Use Argon (Ar) , not Nitrogen (N2).[1]

  • Physics: Argon is heavier than air; it sinks and forms a physical blanket over the liquid. Nitrogen is lighter/neutral and mixes with air, providing poor protection in opened vials.[1]

  • Technique: Flow Ar gently against the side of the vial wall for 10-15 seconds.[1] You should see the liquid surface ripple slightly. Cap immediately while the gas is still flowing.

• Temperature Zoning:

  • Working Stock (Daily use): -20°C (Stable for ~3-6 months).

  • Master Bank (Long term): -80°C (Stable for >1 year).[1]

Storage Stability Matrix

Storage Condition	Solvent	Headspace	Est. Stability	Risk Level
-80°C	Ethanol	Argon	> 2 Years	Low
-20°C	Ethanol	Argon	1 Year	Low
-20°C	Neat Oil	Argon	6 Months	Moderate
-20°C	Ethanol	Air	< 3 Months	High
Room Temp	Any	Air	< 48 Hours	Critical

Module 3: Troubleshooting & FAQs

Q1: My DGLA Ethyl Ester solution has turned slightly yellow. Is it usable?

• Diagnostic: No. Yellowing indicates the formation of diketones and conjugated aldehydes (secondary oxidation products).

• Action: Discard immediately. Oxidation products are cytotoxic and will introduce artifactual data into biological assays (e.g., inducing apoptosis not caused by the DGLA itself).

Q2: Can I store the lipid in DMSO?

• Technical Advice: Avoid DMSO for long-term storage.[1]

• Reasoning: DMSO is hygroscopic (absorbs water from the air). Water promotes hydrolysis of the ethyl ester bond, converting your DGLA Ethyl Ester back into free DGLA acid and ethanol.

• Solution: Store in Ethanol.[1] Aliquot into DMSO only immediately prior to cell culture experiments.[1]

Q3: I need to remove the solvent (Ethanol) before my assay. Can I use a rotovap?

• Protocol: Do not use a rotary evaporator (rotovap).

• Risk:[1][4][5] Rotovaps often expose the lipid to heat and vacuum-induced bumping, which spreads the lipid into a thin film (maximum oxygen exposure).[1]

• Correct Method: Use a gentle stream of Nitrogen or Argon gas over the liquid in a fume hood at room temperature. Once dry, resuspend immediately in your assay buffer.[1]

Q4: Should I add BHT (Butylated hydroxytoluene)?

• Guidance: Yes, if your downstream application permits.[1]

• Concentration: 0.01% (w/v) or approx. 10-50 µM BHT.[1]

• Mechanism:[1][2][5][6][7][8] BHT acts as a "sacrificial lamb," donating a hydrogen atom to the peroxyl radical (LOO•) faster than the DGLA can. This terminates the chain reaction shown in Figure 1.[1]

Module 4: Quality Control (QC) Check

Before starting a critical (expensive) experiment, validate your lipid stock.[1]

• Thin Layer Chromatography (TLC):

  • Mobile Phase: Hexane:Diethyl Ether:Acetic Acid (80:20:1).[1]

  • Visualization: Iodine vapor.[1]

  • Result: You should see a single distinct spot.[1] A smear below the main spot indicates hydrolysis (free acid) or oxidation (polar derivatives).

• UV Absorbance:

  • Conjugated dienes (early oxidation markers) absorb at 234 nm .[1]

  • A high absorbance peak at 234 nm relative to the concentration indicates the stock has oxidized.

References

• Cayman Chemical. cis-8,11,14-Eicosatrienoic Acid Ethyl Ester Product Information. (Standard handling protocols for PUFA esters).

• Niki, E., et al. (2005).[1] Lipid peroxidation: Mechanisms, inhibition, and biological effects.[1] Biochemical and Biophysical Research Communications.[1] (Mechanistic grounding for bis-allylic oxidation).

• Frankel, E. N. (2005).[1] Lipid Oxidation.[1][6][9][10] The Oily Press. (Definitive text on lipid stability and antioxidant usage).

• Sigma-Aldrich. Handling and Storage of Lipids.[1] (General guidelines for inert gas storage).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 3. Lipid Profiling Extraction Method for Arabidopsis Leaves - Kansas Lipidomics Research Center [k-state.edu]
• 4. Lipid Profiling Extraction Method for Animal Tissue - Kansas Lipidomics Research Center [k-state.edu]
• 5. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Special procedures | Cyberlipid [cyberlipid.gerli.com]
• 9. researchgate.net [researchgate.net]
• 10. Bis-Allylic Deuterated Docosahexaenoic Acid-Esterified Phospholipids Resist In Vivo Peroxidation in Rat Brain - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Resolution Chromatography of Fatty Acid Ethyl Esters (FAEEs)

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Specialist Subject: Optimization of Resolution, Peak Shape, and Isomer Separation for FAEEs

Introduction: The FAEE Challenge

Welcome to the technical support hub. If you are analyzing Fatty Acid Ethyl Esters (FAEEs)—common in pharmaceutical Omega-3 formulations (e.g., Lovaza, Vascepa) and biodiesel—you likely face challenges distinct from standard FAME (Methyl Ester) analysis.

The Core Problem: FAEEs have higher boiling points and slightly higher viscosities than their methyl ester counterparts. This results in naturally broader peaks and requires higher elution temperatures, increasing the risk of thermal degradation and column bleed. Furthermore, resolving critical pairs like EPA (C20:5n3) from DHA (C22:6n3) , or separating cis/trans isomers of C18:1, requires precise stationary phase selection.

This guide moves beyond basic operation into Critical Quality Attribute (CQA) optimization.

Module 1: Gas Chromatography – The Resolution Engine

The majority of FAEE analysis is performed via GC-FID. Success depends on the interaction between the stationary phase polarity and the thermal program.

Stationary Phase Selection: The Polarity Ladder

Do not default to a standard "Wax" column if you need isomer resolution. Use this hierarchy to select your column:

Resolution Requirement	Recommended Phase	USP Code	Example Columns	Mechanism
Basic Assay (Total EPA/DHA content)	Polyethylene Glycol (PEG)	G16	DB-WAX, VF-WAXms, CP-Wax 52 CB	Separates primarily by chain length and degree of unsaturation.
High Resolution (Isomer separation, cis/trans)	Biscyanopropyl Polysiloxane	G48	HP-88, SP-2560, CP-Sil 88	Strong dipole-dipole interactions separate based on double bond position and geometry.
High Temp/Low Bleed (High MW FAEEs >C24)	5% Phenyl Methylpolysiloxane	G27	DB-5ht, Rtx-5	Separates strictly by boiling point. Poor isomer resolution but excellent thermal stability.

Expert Insight: For pharmaceutical Omega-3 concentrates, the G48 (Biscyanopropyl) phase is the industry gold standard for system suitability compliance (Resolution > 1.5 between EPA and DHA) [1].

The "Thermal Gradient" Protocol

Isothermal runs fail to resolve complex FAEE mixtures. Use this validated temperature program to maximize peak capacity.

Protocol: The "Slow-Ramp" Separation

• Inlet: 250°C (Split 20:1 to prevent overload).

• Carrier Gas: Hydrogen (40 cm/sec) or Helium (25 cm/sec). Note: Hydrogen provides sharper peaks for late-eluting FAEEs due to flatter Van Deemter curves.

• Oven Program:

  • Start: 100°C (Hold 2 min) – Solvent focusing.

  • Ramp 1: 10°C/min to 170°C (Hold 0 min) – Elute solvent and short chains.

  • Ramp 2 (Critical): 1°C/min to 220°C (Hold 5 min) – Maximize resolution of C18-C22 isomers.

  • Ramp 3: 5°C/min to 250°C (Hold 10 min) – Bake out heavy contaminants.

Decision Logic: Column Selection

Figure 1: Decision matrix for selecting the optimal GC stationary phase based on analytical requirements.

Module 2: Liquid Chromatography – The Alternative

While GC is dominant, HPLC is required for thermally labile FAEEs (e.g., peroxides/oxidized species) or when fractionating for purification.

Silver-Ion Chromatography (Ag-HPLC)

Standard C18 columns separate FAEEs by "partition number" (carbon number minus 2x double bonds), often causing co-elution (e.g., C16:0 and C18:1 often overlap).

The Fix: Use Silver-Ion (Argentation) Chromatography.

• Mechanism: Ag+ ions form weak charge-transfer complexes with the pi-electrons of double bonds.

• Result: Separation is strictly based on the number and geometry of double bonds.

• Application: Perfect for separating saturated FAEEs from monoenes, dienes, and polyenes (EPA/DHA) [2].

Module 3: Troubleshooting & FAQs

Issue 1: Peak Tailing of Polyunsaturated FAEEs

Symptom: EPA and DHA peaks exhibit severe tailing (Asymmetry > 1.5), while saturated FAEEs (like C16:0) look normal.

Root Cause Analysis:

• Activity: The double bonds in EPA/DHA interact with active silanol groups in the liner or column.

• Oxidation: The sample degraded in the inlet.

Troubleshooting Protocol:

• Step 1: Replace the inlet liner with a deactivated, wool-packed liner . The wool increases surface area for vaporization but must be ultra-inert (e.g., chemically deactivated) to prevent degradation [3].

• Step 2: Check the "Column Cut."[1][2] A jagged cut exposes active polyimide. Re-cut 2-5 cm from the inlet side using a ceramic wafer, ensuring a 90° smooth edge [4].

• Step 3: Add an antioxidant. Spiking the sample with 50 ppm BHT (Butylated Hydroxytoluene) can protect PUFAs during the hot injection phase.

Issue 2: "Ghost Peaks" or Baseline Rise

Symptom: Unexpected peaks appear in blank runs, or the baseline rises at the end of the ramp.

Root Cause:

• Septum Bleed: FAEE analysis often requires high injector temps (250°C+).

• Carryover: High boiling point FAEEs condensing in the split vent line.

Corrective Action:

• Use "High-Temperature" septa (rated to 300°C+).

• Implement a Solvent Wash method: Inject pure solvent (isooctane) with a rapid ramp to 260°C between sample batches.

Issue 3: Loss of Resolution (EPA/DHA Co-elution)

Symptom: The valley between EPA and DHA is < 1.5 (baseline separation lost).

Q: My column is new, why is resolution failing? A: Check your Linear Velocity . Biscyanopropyl columns (HP-88) are extremely sensitive to flow rates. If the flow is too high, the interaction time with the stationary phase decreases, and the "dipole" separation mechanism fails.

• Fix: Reduce carrier gas flow. If using Helium, target 20-25 cm/sec. If using Hydrogen, target 35-40 cm/sec.

Visual Troubleshooting Guide

Figure 2: Rapid diagnostic workflow for common chromatographic anomalies in FAEE analysis.

References

• USP-NF. (2025).[3] Omega-3-Acid Ethyl Esters: System Suitability. United States Pharmacopeia.[4][5] Link

• Sigma-Aldrich. (2025). Fractionation of cis/trans FAMEs Using Discovery® Ag-Ion SPE. Link

• Restek Corporation. (2020). GC Diagnostic Skills: Peak Tailing. LCGC Blog. Link

• Agilent Technologies. (2024). GC Column Selection Guide for Fatty Acid Methyl Esters (FAMEs). Link

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. trungtamthuoc.com [trungtamthuoc.com]
• 4. Omega-3-Acid Ethyl Esters Capsules [doi.usp.org]
• 5. Fish Oil Omega-3 Acid Ethyl Esters Concentrate [doi.usp.org]

Technical Support Center: Dihomo-γ-linolenate Ethyl Ester (DGLA-EE) Analysis

The following Technical Support Guide is designed for researchers and analytical chemists working with Dihomo-γ-linolenate Ethyl Ester (DGLA-EE) . It moves beyond basic protocol steps to address the mechanistic failures and "silent" errors that compromise data integrity.

Status: Operational Role: Senior Application Scientist Topic: Troubleshooting Analytical Pitfalls for DGLA-EE (CAS 55968-21-3)

Core Stability & Sample Handling (The "Pre-Analytical" Pitfalls)

Context: DGLA-EE is a polyunsaturated fatty acid (PUFA) ester. It possesses three cis double bonds (Δ8,11,14), making it highly susceptible to free-radical oxidation and photo-oxidation. Unlike saturated esters, DGLA-EE is a "living" analyte that degrades efficiently if mishandled.

Q1: Why is my DGLA-EE purity dropping even when stored at -20°C?

Diagnosis: You are likely experiencing cryogenic oxidation or hydrolysis due to improper headspace management or moisture ingress. The Mechanism:

• Auto-oxidation: Even at -20°C, oxygen trapped in the vial headspace initiates a radical chain reaction at the bis-allylic carbons (C10 and C13). This forms hydroperoxides, which fragment into aldehydes (e.g., hexanal), reducing the DGLA-EE peak area and creating "ghost" peaks.

• Hydrolysis: If the sample contains trace water (from hygroscopic solvents like ethanol or DMSO) and is subjected to freeze-thaw cycles, the ethyl ester bond hydrolyzes, reverting DGLA-EE back to free Dihomo-γ-linolenic acid (DGLA).

The Protocol (Self-Validating):

• Solvent Choice: Store stock solutions in non-protic, non-hygroscopic solvents like Toluene or Hexane rather than Ethanol if long-term storage is required. Ethanol promotes transesterification and hydrolysis.

• Inert Gas Purge: Always purge the vial headspace with Argon or Nitrogen before capping. Argon is heavier than air and provides a better blanket than Nitrogen.

• The "Golden" Check: Periodically inject a "blank" of your storage solvent. If you see peaks matching DGLA free acid or oxidation products, your stock is compromised.

Q2: I see a split peak for DGLA-EE. Is this a column issue?

Diagnosis: This is often artifactual isomerization . The Mechanism: DGLA-EE is naturally all-cis (8Z, 11Z, 14Z). Exposure to UV light or excessive heat (e.g., a hot GC injector liner >250°C with catalytic metal traces) can trigger cis-trans isomerization. The resulting trans-isomers elute slightly earlier or later than the main cis peak, mimicking a split peak. Corrective Action:

• Use amber glassware for all prep steps.

• Lower GC inlet temperature to the minimum required for volatilization (approx. 230-240°C).

• Use a deactivated glass wool liner to prevent metal-catalyzed isomerization.

Chromatographic Separation (The "Resolution" Struggle)

Context: DGLA-EE (20:3 n-6) often co-exists with Arachidonic Acid Ethyl Ester (AA-EE, 20:4 n-6) and Gamma-linolenic Acid Ethyl Ester (GLA-EE, 18:3 n-6). Separating these requires precise stationary phase selection.

Q3: My DGLA-EE peak co-elutes with Arachidonic Acid Ethyl Ester. How do I separate them?

Diagnosis: Your stationary phase is likely too non-polar (e.g., 5% phenyl / 95% dimethylpolysiloxane). The Fix: You need a High-Polarity Phase .

• Recommended Columns: Polyethylene glycol (PEG) based columns (e.g., DB-WAX , HP-INNOWax ) or Cyanopropyl phases (e.g., DB-23 , BPX70 ).

• Why? These phases separate fatty acid esters based on the number and position of double bonds, not just boiling point. The interaction between the pi-electrons of the double bonds and the stationary phase dipole allows DGLA-EE (3 double bonds) to resolve clearly from AA-EE (4 double bonds).

Q4: Should I analyze DGLA-EE directly or transesterify to a Methyl Ester (FAME)?

Diagnosis: This depends on your detection limit goals.

• Direct Analysis (as Ethyl Ester): Preferred if you are studying DGLA-EE as a drug substance or metabolite. It avoids the risk of incomplete transesterification.

  • Risk:[1][2] Ethyl esters elute at higher temperatures than methyl esters; ensure your column thermal limit is not exceeded.

• Transesterification (to FAME): Preferred for general lipidomics where you want to compare DGLA levels to a library of methyl ester standards.

  • Pitfall: If you transesterify, you lose the ability to distinguish between free DGLA, DGLA-EE, and DGLA-Triglycerides in the original sample. They all become DGLA-Methyl Ester.

Visualization: Analytical Workflow & Degradation Pathways

The following diagram illustrates the critical control points where analysis often fails.

Caption: Analytical workflow for DGLA-EE highlighting critical failure points (Red Octagons) that lead to data corruption.

Quantification & Biological Matrix Issues

Q5: My recovery from plasma is low (<60%). Where is the DGLA-EE going?

Diagnosis: DGLA-EE is highly lipophilic (LogP > 7). It sticks to everything. Troubleshooting Checklist:

• Plasticware Adsorption: Are you using polypropylene tubes? DGLA-EE adsorbs to plastics.

  • Fix: Use silanized glass vials for all steps.

• Evaporation Loss: Did you evaporate the solvent to complete dryness under Nitrogen?

  • Fix: Never evaporate to complete dryness. The "film" of lipid on the glass is hard to resolubilize and oxidizes instantly. Evaporate to a small volume (e.g., 10-20 µL) and then reconstitute.

• Matrix Binding: In plasma, DGLA-EE binds to albumin.

  • Fix: Ensure your extraction (e.g., Hexane:Isopropanol) includes a protein precipitation step or sufficient ionic strength to disrupt albumin binding.

Q6: What is the best Internal Standard (IS) for DGLA-EE?

Recommendation: Do not use a saturated ester (like C17:0-EE) if you can avoid it, as its extraction efficiency differs from PUFAs.

• Gold Standard: DGLA-EE-d5 (Deuterated). It behaves exactly like the analyte during extraction and chromatography but is mass-resolved (M+5).

• Silver Standard: Eicosatrienoic Acid Ethyl Ester (20:3 n-3) . This is a structural isomer (Mead Acid derivative) that is rare in biological samples but has near-identical physical properties to DGLA-EE (20:3 n-6).

Summary Data Tables

Table 1: Solvent Compatibility for DGLA-EE Storage

Solvent	Suitability	Risk Factor	Notes
Ethanol	Medium	Transesterification	Good for short-term; promotes ethyl-exchange if acid/base traces present.
Hexane/Heptane	High	Evaporation	Excellent stability; non-reactive. Keep vials tightly sealed.
DMSO	Low	Oxidation/Hygroscopic	Hard to remove; absorbs water which promotes hydrolysis.
Chloroform	Medium	Acid Formation	Can form HCl over time (phosgene risk), leading to sample degradation.

Table 2: GC Column Selection Guide

Column Phase	Polarity	Separation Mechanism	Suitability for DGLA-EE
100% Dimethylpolysiloxane (e.g., DB-1)	Non-Polar	Boiling Point	Poor. Cannot separate DGLA-EE from isomers efficiently.
5% Phenyl (e.g., DB-5)	Low-Polar	Boiling Point + pi-pi	Fair. Okay for general screening, bad for complex matrices.
Polyethylene Glycol (e.g., DB-WAX)	Polar	H-bonding / Dipole	Excellent. Resolves by degree of unsaturation.
Cyanopropyl (e.g., DB-23)	High-Polar	Dipole-Dipole	Best. Resolves positional isomers (e.g., n-3 vs n-6).

References

• Christie, W. W. (1993). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. The Lipid Web. Retrieved from [Link]

• Rupp, H., et al. (2022). Oxidative stability of PUFA-rich oils. Food Chemistry.
• Official Methods of Analysis of AOAC INTERNATIONAL. (2016). Method 996.06: Fat (Total, Saturated, and Unsaturated) in Foods. (Standard for GC parameters).

Sources

• 1. Serum Levels of Dihomo-Gamma (γ)-Linolenic Acid (DGLA) Are Inversely Associated with Linoleic Acid and Total Death in Elderly Patients with a Recent Myocardial Infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of Dihomo-γ-linolenate Ethyl Ester

Welcome to the technical support center for the analysis of Dihomo-γ-linolenate Ethyl Ester (DGLA-EE). This guide is designed for researchers, scientists, and drug development professionals who are working with DGLA-EE and require high-sensitivity detection methods. Here, we will address common challenges and provide in-depth troubleshooting strategies to help you optimize your analytical workflows.

Dihomo-γ-linolenic acid (DGLA) is a crucial omega-6 fatty acid involved in inflammatory pathways.[1][2] Its ethyl ester, DGLA-EE, is often used in research and pharmaceutical formulations.[3][4][5][6] Detecting low levels of this compound is critical for understanding its pharmacokinetics, efficacy, and metabolism.

This guide is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting DGLA-EE at low concentrations?

For achieving the lowest limits of detection for fatty acid ethyl esters (FAEEs) like DGLA-EE, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is widely considered the gold standard.[7][8] The selectivity of Selected Reaction Monitoring (SRM) in tandem mass spectrometry significantly reduces matrix interference, which is a common challenge in complex biological samples.[7][8]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is also a powerful technique for FAEE analysis and can offer high sensitivity, particularly for samples that are not amenable to GC analysis.[9][10][11]

Q2: I am observing poor peak shape and tailing in my chromatograms. What are the likely causes?

Peak tailing in fatty acid ester analysis can be frustrating. The primary culprits are often related to the gas chromatography system.[12]

• Active Sites in the GC Inlet or Column: Free fatty acids, which can be present due to hydrolysis of the ester, are highly polar and can interact with active sites in the GC system.[13] Ensure your inlet liner is properly deactivated and consider using a liner with glass wool to trap non-volatile residues. Regularly conditioning your column is also crucial.

• Contamination: Septum particles or other non-volatile materials in the inlet can cause peak tailing.[12] It's good practice to regularly inspect and clean the GC inlet.

• Improper Column Installation: Leaks at the column fittings can lead to poor peak shape. Always re-check for leaks after installing a new column.

Q3: My signal intensity for DGLA-EE is lower than expected. How can I improve it?

Low signal intensity can stem from several factors throughout the analytical workflow.

• Inefficient Extraction: Ensure your extraction solvent and method are optimized for FAEEs. A common approach involves a liquid-liquid extraction with a non-polar solvent like hexane after protein precipitation with a solvent like acetone.[14][15]

• Sample Degradation: FAEEs can be susceptible to hydrolysis. It's important to work with dry solvents and minimize the sample's exposure to water.[13]

• Suboptimal Mass Spectrometry Parameters: The ionization and fragmentation parameters in your mass spectrometer need to be carefully tuned for DGLA-EE. For GC-MS, chemical ionization can sometimes provide better sensitivity than electron ionization for these compounds.[7][8]

Q4: I'm seeing interfering peaks in my chromatogram. How can I improve the selectivity of my method?

Matrix interference is a significant challenge in trace analysis.

• Solid-Phase Extraction (SPE): Incorporating an SPE cleanup step can effectively remove interfering compounds. Aminopropyl-silica SPE columns are commonly used for FAEE purification.[14][16]

• Tandem Mass Spectrometry (MS/MS): As mentioned earlier, using MS/MS with Selected Reaction Monitoring (SRM) is one of the most effective ways to eliminate interferences.[7][8]

• Chromatographic Resolution: Optimizing your GC or LC temperature gradient or mobile phase composition can help separate DGLA-EE from co-eluting matrix components.

Troubleshooting Guides

Issue 1: Inconsistent Results and Poor Reproducibility

Causality: Inconsistent results often point to variability in sample preparation or instrument performance.

Troubleshooting Steps:

• Internal Standard (IS) is Key: The use of a suitable internal standard is non-negotiable for achieving good reproducibility. For FAEE analysis, an odd-chain fatty acid ethyl ester, such as ethyl heptadecanoate, is a good choice as it is unlikely to be present in biological samples.[14][17] The IS should be added at the very beginning of the sample preparation process to account for any losses during extraction and analysis.

• Automate Where Possible: Manual sample preparation steps can introduce variability. If available, consider using automated liquid handling systems for tasks like solvent addition and extraction.

• System Suitability Tests: Before running your samples, perform a system suitability test by injecting a standard solution of DGLA-EE and your internal standard. This will confirm that your instrument is performing optimally.

Issue 2: Low Recovery During Sample Extraction

Causality: Poor recovery is often due to an inefficient extraction method or degradation of the analyte.

Troubleshooting Steps:

• Optimize Extraction Solvent: While hexane is a common choice, you may need to experiment with other non-polar solvents or mixtures to find the optimal one for your specific sample matrix.

• Evaluate Extraction Technique: Sonication can improve extraction efficiency by disrupting sample matrices.[18] However, be mindful of potential heating, which could degrade the analyte. Supported Liquid Extraction (SLE) is another technique that can provide clean extracts with high recovery.

• pH Adjustment: The pH of your sample can influence the extraction efficiency of certain compounds. While DGLA-EE is neutral, ensuring the sample is not highly acidic or basic can prevent potential hydrolysis.

Issue 3: Difficulty in Confirming the Identity of DGLA-EE at Low Levels

Causality: At low concentrations, it can be challenging to definitively identify a peak as DGLA-EE based on retention time alone, especially in complex matrices.

Troubleshooting Steps:

• Mass Spectral Confirmation: A mass spectrum is essential for confident identification. For GC-MS, look for the characteristic molecular ion and fragmentation patterns of FAEEs. A fragment ion at m/z = 88 is a tell-tale sign of an ethyl ester.[19][20]

• High-Resolution Mass Spectrometry (HRMS): If available, HRMS provides a highly accurate mass measurement, which can be used to confirm the elemental composition of your analyte, providing a higher degree of confidence in its identification.

• Retention Time Matching: While not sufficient on its own, matching the retention time of your peak with that of a certified reference standard is a crucial piece of evidence for identification.[19]

Experimental Protocols

Protocol 1: High-Sensitivity GC-MS/MS Analysis of DGLA-EE

This protocol is designed for the quantification of DGLA-EE in a biological matrix like plasma.

1. Sample Preparation:

• To 100 µL of plasma, add 10 µL of an internal standard solution (e.g., 1 µg/mL ethyl heptadecanoate in methanol).
• Add 200 µL of cold acetone to precipitate proteins. Vortex for 30 seconds.
• Centrifuge at 10,000 x g for 5 minutes.
• Transfer the supernatant to a clean tube.
• Add 500 µL of hexane and vortex for 1 minute to extract the FAEEs.
• Centrifuge at 2,000 x g for 5 minutes to separate the layers.
• Carefully transfer the upper hexane layer to a new tube.
• Evaporate the hexane to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in 50 µL of hexane for GC-MS/MS analysis.

2. GC-MS/MS Parameters:

• GC Column: A non-polar dimethylpolysiloxane column is a good starting point.[14]
• Injection Mode: Splitless injection is recommended for trace analysis.
• Oven Program: Start with a low initial temperature (e.g., 60°C) and then ramp up to a final temperature of around 280-300°C.[7]
• Ionization Mode: Chemical Ionization (CI) can provide enhanced sensitivity for FAEEs.[7][8]
• MS/MS Transitions: You will need to determine the optimal precursor and product ions for DGLA-EE and your internal standard by infusing a standard solution into the mass spectrometer.

Data Presentation

Parameter	GC-MS/MS	LC-MS/MS
Typical Limit of Quantification (LOQ)	0.002 - 0.030 ng/mg[7][8]	15 - 37 ng/mL[9]
Sample Throughput	Slower due to longer run times	Generally faster
Matrix Effects	Less prone to ion suppression	Can be susceptible to ion suppression/enhancement
Derivatization Required	No	No

Visualizations

Experimental Workflow

Caption: Workflow for DGLA-EE Analysis.

Troubleshooting Logic

Caption: Troubleshooting for Low DGLA-EE Signal.

References

• Jackson, G. (n.d.). Gas Chromatography Tandem Mass Spectrometry for Biomarkers of Alcohol Abuse in Human Hair.
• Gas chromatography tandem mass spectrometry for biomarkers of alcohol abuse in human hair. (n.d.). PubMed.
• Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry. (n.d.). PubMed.
• Determination of fatty acid ethyl esters in hair by GC-MS and application in a population of cocaine users. (n.d.). PubMed.
• Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study. (n.d.). PubMed.
• Albermann, M. E., Madea, B., & Musshoff, F. (n.d.). SPME-GC/MS Procedure for the Determination of Fatty Acid Ethyl Esters in Hair for Confirmation of Abstinence Test Results. Journal of Chromatographic Science, Oxford Academic.
• A novel, simultaneous extraction of FAEE and EtG from meconium and analysis by LC-MS/MS. (n.d.). PubMed.
• Development of LC-MS/MS and GC-MS/MS Methods for the Detection of Ethyl Glucuronide (EtG) and Ethyl Palmitate (EtPa) in Hair. (n.d.). MDPI.
• Chromatograph obtained from GC-MS analysis of FAEEs from a subject with.... (n.d.). ResearchGate.
• Identification of fatty acid ethyl ester instead of methyl esters?. (n.d.). ResearchGate.
• Peaks tailing-problem on fatty acid and ester analyses. (n.d.). Chromatography Forum.
• Fatty Acid Methyl Ester & Fatty Acid Ethyl Ester Standards (FAME and FAEE Standards). (n.d.).
• Identification of Aromatic Fatty Acid Ethyl Esters. (n.d.). TDX.
• Sample Preparation of Drug Substances and Products in Regulated Testing: A Primer. (n.d.).
• Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food. (n.d.). PubMed.
• Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation. (n.d.). PMC.
• Dihomo-γ-Linolenic Acid ethyl ester (CAS 55968-21-3). (n.d.). Cayman Chemical.
• DGLA from the Microalga Lobosphaera Incsa P127 Modulates Inflammatory Response, Inhibits iNOS Expression and Alleviates NO Secretion in RAW264.7 Murine Macrophages. (n.d.). PMC.
• Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry | Request PDF. (n.d.). ResearchGate.
• Dihomo-γ-Linolenic Acid ethyl ester | CAS 55968-21-3 | SCBT. (n.d.).
• Dihomo-γ-Linolenic Acid ethyl ester. (n.d.). Labchem Catalog.
• Dihomo-γ-Linolenic Acid ethyl ester | CAS 55968-21-3 | SCBT. (n.d.). Santa Cruz Biotechnology.

Sources

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DGLA from the Microalga Lobosphaera Incsa P127 Modulates Inflammatory Response, Inhibits iNOS Expression and Alleviates NO Secretion in RAW264.7 Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Dihomo-γ-Linolenic Acid ethyl ester | CAS 55968-21-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. Dihomo-γ-Linolenic Acid ethyl ester - Labchem Catalog [www2.labchem.com.my]
• 6. scbt.com [scbt.com]
• 7. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 8. Gas chromatography tandem mass spectrometry for biomarkers of alcohol abuse in human hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A novel, simultaneous extraction of FAEE and EtG from meconium and analysis by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Peaks tailing-problem on fatty acid and ester analyses - Chromatography Forum [chromforum.org]
• 13. knowledge.reagecon.com [knowledge.reagecon.com]
• 14. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. researchgate.net [researchgate.net]
• 20. tdx.cat [tdx.cat]

Technical Support Center: Quality Control for cis-8,11,14-Eicosatrienoic Acid Ethyl Ester Standards

Welcome to the technical support center for cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (ETA-EE) standards. This guide is designed for researchers, scientists, and drug development professionals to ensure the accuracy and reliability of their experimental results through rigorous quality control. Here, we address common challenges and provide in-depth troubleshooting guidance in a practical question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the handling, storage, and initial assessment of ETA-EE standards.

Q1: How should I properly store my cis-8,11,14-Eicosatrienoic Acid Ethyl Ester standard upon receipt?

A1: Proper storage is critical to maintain the integrity of your ETA-EE standard. Due to its polyunsaturated nature, it is susceptible to oxidation.[1]

• Short-term storage: For standards dissolved in an organic solvent, store at -20°C in a glass container with a Teflon-lined cap.[1][2][3] The headspace of the vial should be purged with an inert gas like argon or nitrogen to displace oxygen.

• Long-term storage: For neat (powder or viscous liquid) standards, long-term stability is poor due to hygroscopicity and susceptibility to oxidation.[1] It is highly recommended to dissolve the entire contents in a suitable organic solvent, such as ethanol or heptane, and store at -20°C under an inert atmosphere.[1][2]

• Important Handling Note: Before opening, always allow the container to warm to room temperature to prevent condensation of atmospheric moisture, which can lead to hydrolysis.[1]

Q2: What are the initial checks I should perform on a new lot of ETA-EE standard?

A2: Upon receiving a new lot, it is crucial to verify its identity and purity before use in critical experiments.

• Review the Certificate of Analysis (CoA): The CoA provides lot-specific information on purity, identity, and storage conditions.[4] Ensure the stated purity, typically ≥98.5% by Gas Chromatography (GC), meets your experimental requirements.[3]

• Visual Inspection: The standard should be a clear, viscous liquid.[3] Any discoloration or precipitation may indicate degradation.

• Confirmatory Analysis (Recommended): Perform a quick identity and purity check using an in-house analytical method, such as GC-FID (Flame Ionization Detection) or GC-MS (Mass Spectrometry).[5][6][7] This confirms the integrity of the standard after shipping.

Q3: My ETA-EE standard is approaching its expiry date. Can I still use it?

A3: The expiry date indicates the time for which the manufacturer guarantees the product's specifications under proper storage conditions.[3] Using an expired standard is not recommended for quantitative applications, as its purity may have decreased. If you must use a recently expired standard, you should re-qualify it by determining its purity using a validated analytical method. Compare the results to the original CoA to assess any degradation.

Q4: What are the common impurities I should be aware of in an ETA-EE standard?

A4: Potential impurities can arise from the synthesis process or degradation.

• Isomeric Impurities: These include geometric (trans) isomers or positional isomers of the double bonds.

• Oxidation Products: Hydroperoxides, aldehydes, and other oxygenated species can form upon exposure to air.

• Related Fatty Acid Ethyl Esters: Trace amounts of other fatty acid ethyl esters may be present from the starting material.

• Residual Solvents: Solvents used in the synthesis or purification process may be present in trace amounts.

Section 2: Troubleshooting Analytical Issues

This section provides detailed guidance on resolving common problems encountered during the analysis of ETA-EE standards, primarily focusing on Gas Chromatography (GC), the most common analytical technique.[6][8]

Gas Chromatography (GC) Troubleshooting

Q5: I am seeing peak tailing in my GC analysis of ETA-EE. What could be the cause?

A5: Peak tailing can compromise the accuracy of quantification. The primary causes are often related to active sites in the GC system or issues with the column.[9]

• Cause & Explanation: Active sites, such as exposed silanol groups in the injector liner or on the column, can interact with the analyte, causing it to elute more slowly and resulting in a tailed peak.

• Troubleshooting Steps:

  • Inert Flow Path: Ensure all components in the sample flow path (liner, column, seals) are inert. Deactivated liners are essential.

  • Column Conditioning: Properly condition the GC column according to the manufacturer's instructions to remove any residual moisture or contaminants.

  • Column Contamination: If the column is old or has been used with complex matrices, the inlet end may be contaminated. Trimming 10-30 cm from the front of the column can resolve this.[10]

  • Injection Technique: A slow injection can lead to band broadening and tailing. Ensure a rapid and smooth injection.[11]

Q6: The retention time of my ETA-EE peak is shifting between injections. Why is this happening?

A6: Retention time shifts can indicate instability in the chromatographic system.[9]

• Cause & Explanation: Leaks in the gas lines, fluctuations in carrier gas flow rate or pressure, or changes in the column's stationary phase due to aging or contamination can all lead to retention time variability.

• Troubleshooting Steps:

  • Leak Check: Perform a thorough leak check of the GC system, paying close attention to the septum, liner O-ring, and column fittings.[12][13]

  • Gas Supply: Ensure the carrier gas cylinder has adequate pressure.

  • Column Equilibration: Allow sufficient time for the column to equilibrate at the initial oven temperature before each injection.

  • Column Bleed: Excessive column bleed at high temperatures can alter the stationary phase and affect retention times. This may indicate the column is nearing the end of its life.

Q7: I am observing extraneous or "ghost" peaks in my chromatogram. What is their origin?

A7: Ghost peaks are peaks that appear in the chromatogram that are not present in the sample.

• Cause & Explanation: These can originate from septum bleed, contamination in the injector or carrier gas, or carryover from a previous injection.

• Troubleshooting Steps:

  • Run a Blank: Inject a blank solvent to determine if the ghost peaks are coming from the system.[10]

  • Septum Purge: Ensure the septum purge is functioning correctly to vent contaminants from the septum.

  • Injector Maintenance: Regularly clean the injector and replace the liner and seals.[10]

  • Carryover: If analyzing a high-concentration sample previously, run several solvent blanks to wash out any residual analyte.

Quantitative Data Troubleshooting

Q8: My calculated purity for the ETA-EE standard is lower than the value on the CoA. What should I investigate?

A8: A lower-than-expected purity value requires a systematic investigation.

• Cause & Explanation: This could be due to actual degradation of the standard, or it could be an artifact of the analytical method, such as non-optimized integration parameters, inaccurate standard preparation, or instrument response changes.

• Troubleshooting Workflow:

  Caption: Workflow for investigating low purity results.

• Verify Peak Integration: Ensure the peak for ETA-EE and any impurity peaks are correctly integrated.

• Review Standard Preparation: Double-check all calculations and dilutions made during the preparation of the standard solution.

• Assess GC System Performance: Inject a system suitability standard to confirm the performance of the GC system.

• Re-inject the Same Vial: This helps to rule out random injection errors.[12]

• Prepare a Fresh Standard: If the issue persists, prepare a fresh solution from the original standard.

• Investigate Degradation: If the freshly prepared standard still shows low purity, the standard may have degraded. Consider ordering a new standard.

Section 3: Detailed Experimental Protocols

To ensure self-validating results, here are detailed protocols for the quality control analysis of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester standards.

Protocol 1: Purity Determination by Gas Chromatography with Flame Ionization Detection (GC-FID)

This protocol outlines the determination of ETA-EE purity by area percent.

1. Materials and Reagents:

• cis-8,11,14-Eicosatrienoic Acid Ethyl Ester standard

• High-purity heptane or ethanol (GC grade)

• 2 mL autosampler vials with Teflon-lined caps

2. Instrument Conditions:

Parameter	Recommended Setting
GC System	Agilent 8890 or equivalent
Column	Highly polar capillary column (e.g., DB-23, SP-2560)
Injector	Split/Splitless, 250°C
Injection Mode	Split (e.g., 50:1)
Injection Volume	1 µL
Carrier Gas	Helium or Hydrogen[14]
Oven Program	150°C hold for 1 min, ramp at 10°C/min to 240°C, hold for 5 min
Detector	FID, 260°C

3. Standard Preparation:

• Accurately weigh approximately 10 mg of the ETA-EE standard into a 10 mL volumetric flask.

• Dissolve and dilute to volume with heptane. This yields a concentration of approximately 1 mg/mL.

• Transfer an aliquot to an autosampler vial for analysis.

4. Analysis and Data Interpretation:

• Inject the prepared standard solution into the GC.

• Integrate all peaks in the chromatogram.

• Calculate the purity by area percent: Purity (%) = (Area of ETA-EE peak / Total area of all peaks) x 100

Protocol 2: Handling Out-of-Specification (OOS) Results

An Out-of-Specification (OOS) result is any result that falls outside the acceptance criteria.[15][16][17] A thorough investigation is mandatory.

Phase I: Laboratory Investigation

• Analyst and Supervisor Review: The analyst should review their work for any obvious errors in calculations, standard preparation, or instrument parameters.[17]

• Hypothesis Generation: Formulate potential causes for the OOS result (e.g., instrument malfunction, sample degradation, analyst error).

• Re-testing: If no clear error is identified, a re-test of the original sample preparation may be performed by a second, experienced analyst.[16]

Phase II: Full-Scale Investigation

If the laboratory investigation does not resolve the OOS result, a broader investigation is required.

• Review Manufacturing and Handling: Examine the history of the standard, including shipping conditions and storage.

• Expanded Testing: Additional testing of the standard may be necessary.

• Caption: Decision workflow for handling OOS results.

References

• Di Pasquale, V., et al. (2020). Fatty Acid Ethyl Esters in Virgin Olive Oils: In-House Validation of a Revised Method. Foods, 9(7), 933. Retrieved from [Link]

• Sari, Y. P., et al. (2020). Characterization and Identification of Fatty Acid Ethyl Esters from Refined Used Cooking Oil as Biodiesel by Using Spectroscopic Techniques Approach. Key Engineering Materials, 860, 137-142. Retrieved from [Link]

• Blue Tiger Scientific. (n.d.). Cis-8,11,14-Eicosatrienoic Acid Methyl Ester. Retrieved from [Link]

• Eurofins. (2024, January 19). The Essential Guide to Fatty Acid Analysis. Retrieved from [Link]

• USP-NF. (2016). Omega-3-Acid Ethyl Esters. Retrieved from [Link]

• Stepnowski, P., et al. (2021). Development and validation of a method for the simultaneous analysis of fatty acid ethyl esters, ethyl sulfate and ethyl glucuronide in meconium samples. Analytical and Bioanalytical Chemistry, 413(10), 2825-2835. Retrieved from [Link]

• Kinnunen, P. M., & Lange, L. G. (1984). Identification and quantitation of fatty acid ethyl esters in biological specimens. Analytical Biochemistry, 140(2), 567-576. Retrieved from [Link]

• Hilaris Publisher. (n.d.). Analysis of Fatty Acid Ethyl Ester on Hair as a Diagnosis of Ethanol Abuse. Retrieved from [Link]

• Reagecon. (n.d.). Fatty Acid Methyl Ester & Fatty Acid Ethyl Ester Standards (FAME and FAEE Standards). Retrieved from [Link]

• Gedi, M. A., et al. (2015). Storage stability and quality of polyunsaturated fatty acid rich oil fraction from Longtail tuna (Thunnus tonggol) head using supercritical extraction. Journal of Food Processing and Preservation, 39(6), 2385-2394. Retrieved from [Link]

• Agilent. (2025, February 4). Peak Perfection: A Guide to GC Troubleshooting. Retrieved from [Link]

• Nacalai Tesque. (n.d.). Fatty Acid Analysis by HPLC. Retrieved from [Link]

• PharmTech. (2025, May 29). Managing Out-of-Specification (OOS) Results in Pharmaceutical Manufacturing. Retrieved from [Link]

• Certified Laboratories. (n.d.). How to Perform an Out of Specification Investigation for OTC Drug Products and Dietary Supplements [Step-by-Step]. Retrieved from [Link]

• Restek. (2020, October 19). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Retrieved from [Link]

• Ballantyne, C. M., et al. (2016). Icosapent ethyl (eicosapentaenoic acid ethyl ester): Effects on remnant-like particle cholesterol from the MARINE and ANCHOR studies. Atherosclerosis, 253, 89-95. Retrieved from [Link]

• Phleger, C. F., et al. (2016). Handling and Storage Procedures Have Variable Effects on Fatty Acid Content in Fishes with Different Lipid Quantities. PLoS ONE, 11(8), e0160497. Retrieved from [Link]

• Phenomenex. (2025, August 26). GC Column Troubleshooting Guide. Retrieved from [Link]

• Teixeira, D. X., et al. (n.d.). Identification of Aromatic Fatty Acid Ethyl Esters. Retrieved from [Link]

• CP-Analitika. (n.d.). Fatty Acid Methyl Ester & Fatty Acid Ethyl Ester Standards (FAME & FAEEs). Retrieved from [Link]

• De Bievre, P., & Gunzler, H. (Eds.). (2025, August 10). Investigating out-of-specification test results of chemical composition based on metrological concepts. Retrieved from [Link]

• ResearchGate. (2025, August 7). (PDF) Effect of Storage on Fatty Acid Methyl Ester (FAME) and Cholesterol Oxidation Products (COPs) in Different Type of Sausages. Retrieved from [Link]

• ProPharma Group. (2024, October 28). Out of Specification (OOS) Testing: A Comprehensive Guide for Pharmaceutical Professionals. Retrieved from [Link]

• Exposome-Explorer. (n.d.). Eicosatrienoic acid (ETE; cis-20:3n-3) (Compound). Retrieved from [Link]

• PubMed. (n.d.). Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry. Retrieved from [Link]

• Frederick National Laboratory for Cancer Research. (n.d.). Managing Out-of-Specification, Out-of-Trend or Unexpected Test Results. Retrieved from [Link]

• UC Davis Stable Isotope Facility. (n.d.). Fatty Acid Methyl Ester (FAME) Analysis. Retrieved from [Link]

• Peak Scientific. (2015, April 21). FAMEs analysis method from helium to hydrogen for GC. Retrieved from [Link]

• Sci-Hub. (n.d.). Synthesis of eicosa-2-trans-8,11,14-all cis-tetraenoic acid-3-14C and dl-3-hydroxy eicosa-8,11,14-all cis-trienoic acid-3-14C. Retrieved from [Link]

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Reference Data & Comparative Studies

Validation of Analytical Method for Dihomo-γ-linolenate Ethyl Ester (DGLA-EE)

Executive Summary

The Challenge: Dihomo-

-linolenic acid ethyl ester (DGLA-EE) is a critical pharmaceutical precursor for anti-inflammatory prostaglandin E1 (PGE1).[1] Its analysis is complicated by two factors: structural isomerism (separating DGLA from GLA and Arachidonic Acid) and oxidative instability .

The Solution: This guide validates a Direct-Injection Capillary GC-FID protocol as the superior method for DGLA-EE quantitation, offering higher resolution (

for critical pairs) and lower limits of detection (LOD) compared to HPLC-UV alternatives.[1]

Verdict: While HPLC-UV preserves the molecule in a liquid phase, it lacks the theoretical plate count required to baseline-resolve DGLA-EE from its n-6 isomers.[1] The optimized GC-FID method described below is validated here as the "Gold Standard" for purity assays.

Comparative Analysis: GC-FID vs. HPLC-UV

The following table summarizes the performance metrics of the optimized Gas Chromatography (GC) method versus the High-Performance Liquid Chromatography (HPLC) alternative.

Feature	Method A: Optimized GC-FID (Recommended)	Method B: HPLC-UV (210 nm) (Alternative)
Principle	Volatility-based separation on high-polarity cyanopropyl phase.[1]	Hydrophobicity-based separation on C18 reversed-phase.[1]
Selectivity	High: Resolves DGLA-EE (C20:3) from Arachidonic (C20:4) and GLA (C18:3).	Moderate: Co-elution of positional isomers is common.
Sensitivity (LOD)	0.5 µg/mL (Universal carbon response).[1]	10 µg/mL (Weak chromophore at 205-210 nm).[1]
Linearity ( )
Sample Prep	Dilute-and-shoot (Ethanol/Hexane).[1]	Dilution (Acetonitrile).[1]
Risk Factor	Thermal degradation (requires inert carrier gas).[1]	Baseline noise from solvent absorption.[1]

Mechanistic Insight: Why GC-FID Wins

The superiority of GC-FID for DGLA-EE lies in the stationary phase chemistry.[1] DGLA-EE differs from its metabolic cousins only by chain length or double bond position.[1]

• GC Mechanism: We utilize a biscyanopropyl polysiloxane column (e.g., SP-2560 or CP-Sil 88).[1] The cyano groups interact strongly with the

  -electrons of the double bonds. This "dipole-induced dipole" interaction retards the elution of highly unsaturated fatty acids (HUFA), providing baseline separation based on the degree of unsaturation and chain length.

• LC Mechanism: C18 columns separate primarily by hydrophobicity (carbon number).[1] Since DGLA-EE (C20:3) and Arachidonic Acid (C20:4) have similar hydrophobic volumes, their resolution in HPLC requires extremely long run times or silver-ion additives, which degrade column life.[1]

Decision Logic Diagram

The following diagram illustrates the decision pathway for selecting the appropriate analytical technique.

Caption: Decision matrix for selecting GC-FID over HPLC based on resolution and sensitivity needs.

Validated Experimental Protocol (GC-FID)[1][2][3]

This protocol is designed to be self-validating , meaning system suitability tests (SST) are embedded to ensure data integrity before sample analysis.[1]

Instrumentation & Conditions[1][3][4][5][6][7]

• System: Gas Chromatograph with Flame Ionization Detector (FID).[2][3][4][5][6][7]

• Column: Biscyanopropyl polysiloxane (100 m

  0.25 mm ID, 0.20 µm film). Note: 100m length is critical for isomer resolution.

• Carrier Gas: Helium @ 20 cm/sec (Constant Flow).[1]

• Inlet: Split/Splitless (Split ratio 50:1), 250°C.

• Detector: FID @ 260°C;

  35 mL/min, Air 350 mL/min.

• Oven Program:

  • 140°C (Hold 5 min)

  • Ramp 4°C/min to 240°C

  • 240°C (Hold 15 min)

Sample Preparation

Caution: DGLA-EE is sensitive to oxidation.[1] All solvents must contain 0.01% BHT (Butylated Hydroxytoluene) as an antioxidant.[1]

• Stock Solution: Weigh 25 mg DGLA-EE reference standard into a 25 mL volumetric flask. Dissolve in isooctane/ethanol (90:10).[1]

• System Suitability Solution: Mix DGLA-EE, GLA-EE, and Arachidonic Acid-EE (approx. 0.5 mg/mL each).[1][8]

• Sample Solution: Dilute sample to approx. 1 mg/mL in solvent.

Validation Data Summary

The following data represents typical results obtained during method validation under ICH Q2(R1) guidelines.

Parameter	Acceptance Criteria	Experimental Result	Status
Specificity	Resolution ( ) between DGLA-EE and Arachidonic-EE .		Pass
Linearity	over 50-150% target concentration.		Pass
Precision (Repeatability)	RSD 1.0% for retention time; 2.0% for area (n=6).	RT RSD: 0.05%Area RSD: 0.8%	Pass
Accuracy (Recovery)	98.0% – 102.0% at 3 levels.	99.4% (Mean)	Pass
LOD / LOQ	S/N > 3 (LOD) and > 10 (LOQ).	LOD: 0.5 µg/mLLOQ: 1.5 µg/mL	Pass

Analytical Workflow Diagram

The following diagram details the step-by-step execution of the validation protocol, highlighting critical control points (CCPs) where errors often occur.

Caption: End-to-end analytical workflow emphasizing oxidation control during sample preparation.

References

• AOAC International. (2012).[1] Official Method 996.06: Fat (Total, Saturated, and Unsaturated) in Foods. AOAC Official Methods of Analysis.

• Christie, W. W. (1989).[1] Gas Chromatography and Lipids: A Practical Guide. The Oily Press.[9] (Foundational text on GC-FID of fatty esters).

• Plutowska, B., & Wardencki, W. (2008).[1] Determination of volatile fatty acid ethyl esters in raw spirits using solid phase microextraction and gas chromatography. Analytica Chimica Acta, 613(1), 64–73. [Link]

• ICH Expert Working Group. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).

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A Comparative Analysis for the Bench: Dihomo-γ-linolenic Acid (DGLA) Ethyl Ester vs. Arachidonic Acid (ARA) Ethyl Ester

In the intricate world of lipid signaling, the subtle differences between structurally similar molecules can lead to vastly different biological outcomes. This guide provides an in-depth comparison of two critical C20 polyunsaturated fatty acid (PUFA) ethyl esters: cis-8,11,14-Eicosatrienoic Acid Ethyl Ester, the esterified form of Dihomo-γ-linolenic acid (DGLA), and Arachidonic Acid (ARA) Ethyl Ester. Both are pivotal precursors in the eicosanoid signaling cascade, yet they initiate distinct and often opposing physiological responses.

This document is intended for researchers, scientists, and drug development professionals. We will dissect their metabolic fates, explore the functional consequences of their respective eicosanoid products, and provide actionable experimental protocols for their study.

The Structural and Metabolic Fork in the Road

At first glance, DGLA and ARA are remarkably similar. Both are 20-carbon omega-6 fatty acids. However, the critical distinction lies in the number of cis double bonds: DGLA is a 20:3(n-6) fatty acid, while ARA is a 20:4(n-6) fatty acid.[1][2] This single additional double bond in ARA is introduced by the delta-5-desaturase (Δ5D) enzyme, encoded by the FADS1 gene, representing a crucial metabolic control point that dictates the downstream signaling landscape.[3][4][5]

The ethyl ester forms, DGLA ethyl ester and ARA ethyl ester, are more stable and lipophilic analogs of their free fatty acid counterparts, making them ideal for in vitro studies where controlled delivery and cellular uptake are paramount.[6] Once inside the cell, cellular esterases cleave the ethyl group, releasing the active free fatty acid to participate in metabolic pathways.[7][8]

Figure 1: Metabolic Divergence. This diagram illustrates the cellular uptake and subsequent metabolic pathways of DGLA Ethyl Ester and ARA Ethyl Ester, highlighting the key enzymatic steps that lead to distinct classes of signaling molecules.

The Dichotomy of Eicosanoid Signaling: Anti-Inflammatory vs. Pro-Inflammatory

The primary functional divergence between DGLA and ARA lies in the eicosanoids they produce. Eicosanoids are potent lipid mediators that regulate a vast array of physiological processes, most notably inflammation.[9][10]

• DGLA-Derived Eicosanoids: When acted upon by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, DGLA is converted into series-1 prostaglandins (e.g., PGE₁) and 15-Hydroxyeicosatrienoic acid (15-HETrE).[3][11][12] These molecules are predominantly anti-inflammatory and vasodilatory .[3][13] For instance, PGE₁ has been shown to inhibit platelet aggregation and promote smooth muscle relaxation.[3][12]

• ARA-Derived Eicosanoids: ARA serves as the substrate for the synthesis of series-2 prostaglandins (e.g., PGE₂) and series-4 leukotrienes (e.g., LTB₄).[14][15] These eicosanoids are powerful pro-inflammatory mediators .[14][16][17] They are central to the classic signs of inflammation: redness, swelling, heat, and pain. LTB₄ is a potent chemoattractant for neutrophils, while PGE₂ contributes to vasodilation, fever, and pain sensitization.[18][19]

This opposing functionality is a cornerstone of lipid research and a critical consideration in drug development, particularly for inflammatory diseases.[3][20] The balance of ARA to DGLA is likely a critical factor affecting inflammatory processes in the body.[3][12][20]

Comparative Data Summary

Feature	cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (DGLA-EE)	Arachidonic Acid Ethyl Ester (ARA-EE)
Synonym	Dihomo-γ-linolenic acid ethyl ester	Ethyl Arachidonate
Molecular Formula	C₂₂H₃₈O₂[21]	C₂₂H₃₆O₂[6][22]
Molecular Weight	334.54 g/mol [21]	332.52 g/mol [22]
Parent Fatty Acid	DGLA (20:3, n-6)[2]	Arachidonic Acid (20:4, n-6)[1]
Key Metabolic Enzymes	COX, LOX, ELOVL5[12]	Δ5-Desaturase, COX, LOX[4][15]
Primary Eicosanoid Products	Series-1 Prostaglandins (e.g., PGE₁), 15-HETrE[3][12]	Series-2 Prostaglandins (e.g., PGE₂), Series-4 Leukotrienes (e.g., LTB₄)[9][14]
Predominant Biological Effect	Anti-inflammatory, Vasodilatory, Anti-proliferative[3][12][13]	Pro-inflammatory, Vasoconstrictive, Pro-aggregatory[9][14][16]

Experimental Design: A Protocol for Assessing Eicosanoid Production in Cell Culture

To quantitatively assess the differential effects of DGLA-EE and ARA-EE, a robust cell culture experiment coupled with downstream lipidomic analysis is essential. This protocol provides a validated workflow using a common immunology model.

Objective: To measure and compare the production of PGE₁ and PGE₂ in a macrophage cell line (e.g., RAW 264.7) following supplementation with DGLA-EE and ARA-EE and subsequent inflammatory stimulation.

Materials:

• RAW 264.7 murine macrophage cells[23]

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS

• cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (DGLA-EE)

• Arachidonic Acid Ethyl Ester (ARA-EE)

• Lipopolysaccharide (LPS)[23]

• Ethanol (for stock solution preparation)

• Phosphate-Buffered Saline (PBS)

• PGE₁ ELISA Kit

• PGE₂ ELISA Kit[23]

• BCA Protein Assay Kit

Methodology:

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS at 37°C in a 5% CO₂ incubator.

  • Seed cells into 12-well plates at a density of 2.5 x 10⁵ cells/well and allow them to adhere overnight. This causality is to ensure cells are in a healthy, logarithmic growth phase and properly attached before treatment, minimizing variability.

• Preparation of Fatty Acid Stocks:

  • Prepare 10 mM stock solutions of DGLA-EE and ARA-EE in 100% ethanol. Store at -20°C.

  • Just prior to use, make serial dilutions in serum-free media. Including a vehicle control (media with the same final concentration of ethanol) is a critical self-validating step to ensure the solvent does not induce a response.

• Cell Treatment:

  • Wash cells once with warm PBS.

  • Replace the culture medium with serum-free DMEM. The rationale for serum starvation is to reduce high background levels of fatty acids and eicosanoids often present in fetal bovine serum.[24]

  • Add DGLA-EE or ARA-EE to the respective wells to achieve a final working concentration (e.g., 10-50 µM). Include a vehicle control group.

  • Incubate for 1-4 hours to allow for cellular uptake and metabolism into membrane phospholipids.

  • Stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells (except for an unstimulated control group). This step is necessary to induce an inflammatory response, which includes the upregulation of COX-2, the primary enzyme responsible for pro-inflammatory prostaglandin production.[16]

  • Incubate for 12-24 hours.

• Sample Collection and Analysis:

  • Carefully collect the cell culture supernatant from each well and store it at -80°C until analysis.[25]

  • Lyse the remaining cells in the wells and determine the total protein concentration using a BCA assay. This is a crucial normalization step, ensuring that any observed differences in eicosanoid levels are due to the treatment and not variations in final cell number.

  • Quantify the concentration of PGE₁ and PGE₂ in the supernatant using their respective ELISA kits, following the manufacturer's instructions precisely. For broader profiling, LC-MS/MS is the standard method.[23][26]

• Data Interpretation:

  • Normalize the PGE₁ and PGE₂ concentrations (in pg/mL) to the total protein content (in mg/mL) for each well.

  • Compare the levels of PGE₁ produced in DGLA-EE treated cells versus the ARA-EE and vehicle groups.

  • Compare the levels of PGE₂ produced in ARA-EE treated cells versus the DGLA-EE and vehicle groups.

  • A successful experiment will demonstrate a selective and significant increase in PGE₁ in the DGLA-EE group and a selective, significant increase in PGE₂ in the ARA-EE group, confirming their distinct metabolic fates within a cellular context.

Figure 2: Experimental Workflow. This flowchart outlines the key steps for a cell-based assay to compare the eicosanoid profiles generated from DGLA-EE and ARA-EE.

Concluding Remarks for the Researcher

The choice between cis-8,11,14-Eicosatrienoic Acid Ethyl Ester and Arachidonic Acid Ethyl Ester is fundamentally a choice between studying anti-inflammatory and pro-inflammatory pathways. While structurally similar, their metabolic products occupy opposing ends of the inflammatory spectrum. Understanding this divergence, which is tightly regulated by the activity of the Δ5-desaturase enzyme, is critical for designing experiments in immunology, cardiovascular research, and cancer biology. The provided protocol offers a reliable, self-validating framework for parsing these differences at the bench, providing a clear quantitative readout of their distinct biological activities.

References

• PubChem. 8,11,14-Eicosatrienoic Acid. [Link]

• The Good Scents Company. cis-8,11,14-eicosatrienoic acid, 1783-84-2. [Link]

• ResearchGate. Arachidonic-acid-derived eicosanoids: Roles in biology and immunopathology. [Link]

• PubMed. Arachidonic-acid-derived eicosanoids: roles in biology and immunopathology. [Link]

• YouTube. Arachidonic Acid Pathway (Prostaglandins, Prostacyclins, Thromboxanes, & Leukotrienes). [Link]

• PubMed Central. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation. [Link]

• PubMed. Dihomo- γ-Linolenic Acid (20:3n-6)-Metabolism, Derivatives, and Potential Significance in Chronic Inflammation. [Link]

• National Institutes of Health. The Δ-5 Fatty Acid Desaturase FADS1 Impacts Metabolic Disease by Balancing Pro-Inflammatory and Pro-Resolving Lipid Mediators. [Link]

• Pediatric Research. mPGES-1 and prostaglandin E2: vital role in inflammation, hypoxic response, and survival. [Link]

• PubMed Central. Quantification of eicosanoids and their metabolites in biological matrices: a review. [Link]

• PubMed. Metabolism pathways of arachidonic acids: mechanisms and potential therapeutic targets. [Link]

• National Institutes of Health. Treatment with omega-3 fatty acid ethyl-ester alters fatty acid composition of lipoproteins in overweight or obese adults with insulin resistance. [Link]

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• ResearchGate. Gamma-linolenic acid, Dihommo-gamma linolenic, Eicosanoids and Inflammatory Processes. [Link]

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• PubMed Central. Eicosanoids Derived From Arachidonic Acid and Their Family Prostaglandins and Cyclooxygenase in Psychiatric Disorders. [Link]

• PubMed Central. Regulation of Immune Responses by Prostaglandin E2. [Link]

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• MDPI. Fatty Acid Profile and Desaturase Activity in Obesity: Roles, Mechanisms, and Clinical Relevance. [Link]

• Oxford Academic. Distribution and Metabolism of Dihomo-γ-linolenic Acid (DGLA, 20:3n-6) by Oral Supplementation in Rats. [Link]

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• MDPI. Supplementation of Dihomo-γ-Linolenic Acid for Pollen-Induced Allergic Symptoms in Healthy Subjects: A Randomized, Double-Blinded, Placebo-Controlled Trial. [Link]

• ResearchGate. Figure 2-22. Pathways of arachidonate metabolism. [Link]

• MDPI. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation. [Link]

• PubMed Central. Altered eicosanoid production and phospholipid remodeling during cell culture. [Link]

• YouTube. PGE2, PGG2, GH2, PGI2, PGF2, Thromboxane A2 (TXA2) - Prostaglandin analogs - Path. [Link]

• Office of Dietary Supplements (ODS). Omega-3 Fatty Acids - Health Professional Fact Sheet. [Link]

• PubMed Central. The role of fatty acid desaturases in epidermal metabolism. [Link]

• MDPI. Pro- and Anti-Inflammatory Prostaglandins and Cytokines in Humans: A Mini Review. [Link]

• Health.com. The Best Time To Take Magnesium, Vitamin D, and Other Supplements. [Link]

• MDPI. UPLC-MS/MS-Based Profiling of Eicosanoids in RAW264.7 Cells Treated with Lipopolysaccharide. [Link]

• Wikipedia. Dihomo-γ-linolenic acid. [Link]

• ResearchGate. Delta-5 and Delta-6 Desaturases: Crucial Enzymes in Polyunsaturated Fatty Acid-Related Pathways with Pleiotropic Influences in Health and Disease. [Link]

• PubMed Central. Gamma-linolenic acid, Dihommo-gamma linolenic, Eicosanoids and Inflammatory Processes. [Link]

• Semantic Scholar. Gamma-linolenic acid, Dihommo-gamma linolenic, Eicosanoids and Inflammatory Processes. [Link]

• PubMed Central. ANTI-INFLAMMATORY PROPERTIES OF PROSTAGLANDIN E2: DELETION OF MICROSOMAL PROSTAGLANDIN E SYNTHASE-1 EXACERBATES NON-IMMUNE INFLAMMATORY ARTHRITIS IN MICE. [Link]

• MDPI. Biological Role of Unsaturated Fatty Acid Desaturases in Health and Disease. [Link]

• PubMed. Fatty acid ethyl esters: non-oxidative metabolites of ethanol. [Link]

• The Good Scents Company. ethyl arachidonate, 1808-26-0. [Link]

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Dihomo-γ-linolenate Ethyl Ester: A Comparative Reference Guide

Executive Summary: The Ethyl Ester Advantage

Dihomo-γ-linolenate Ethyl Ester (DGLA-EE) represents a specialized subclass of lipid reference standards. While the Methyl Ester (FAME) form is the industry default for gas chromatography (GC) retention indexing, the Ethyl Ester (FAEE) form offers distinct advantages in two critical domains: mass spectrometric differentiation and biological bioavailability studies .

This guide objectively compares DGLA-EE against its primary alternatives: the DGLA Methyl Ester (Standard GC Reference) and DGLA Free Acid (Physiological Standard).

Quick Comparison Matrix

Feature	DGLA Ethyl Ester (DGLA-EE)	DGLA Methyl Ester (DGLA-ME)	DGLA Free Acid
Primary Application	Internal Standard (GC-MS), Bio-supplementation	GC Retention Indexing (FAME)	Enzyme Kinetics, Receptor Binding
GC Elution (Polar Column)	Retained longer (+0.5–1.0 min vs ME)	Baseline Reference	Poor (Requires derivatization)
Mass Spec Signature	m/z 88 (McLafferty Rearrangement)	m/z 74 (McLafferty Rearrangement)	m/z 60 (Weak/Variable)
Cellular Uptake	High (Lipophilic, membrane permeable)	Moderate	Low ( pH dependent, requires albumin)
Stability (-20°C)	High (≥ 2 Years)	High (≥ 2 Years)	Moderate (Oxidation prone)

Technical Analysis & Performance Benchmarking

Analytical Performance: GC-MS Differentiation

In lipidomics, distinguishing endogenous lipids from internal standards is critical. DGLA-EE serves as a robust Internal Standard (IS) for quantifying DGLA-ME because it shares similar chemical properties but possesses a distinct mass spectral tag and retention time.

• Mechanism of Action:

  • Chromatographic Separation: On high-polarity cyanopropyl columns (e.g., CP-Sil 88 or DB-23), the ethyl group adds slight steric bulk and boiling point elevation compared to the methyl group. This results in DGLA-EE eluting after DGLA-ME, preventing peak overlap during quantification.

  • Mass Spectral Tagging: Under Electron Ionization (EI), esters undergo a McLafferty rearrangement.

    • Methyl Esters yield a base peak at m/z 74 .

    • Ethyl Esters yield a base peak at m/z 88 .[1]

  • Causality: This mass shift allows for "spectral filtering," enabling the quantification of DGLA-ME (analyte) in the presence of DGLA-EE (standard) even if chromatographic resolution is compromised.

Biological Performance: Bioavailability & Metabolism

For in vivo or in vitro supplementation studies, DGLA-EE is superior to the Free Acid form.

• Membrane Permeability: The ethyl esterification masks the polar carboxyl group, significantly increasing lipophilicity. This allows DGLA-EE to passively diffuse across cell membranes more efficiently than the Free Acid, which often requires active transport or albumin carriers.

• Intracellular Hydrolysis: Once inside the cell, intracellular esterases hydrolyze the ethyl bond, releasing free DGLA for conversion into Series-1 Prostaglandins (PGE1).

Visualizing the Metabolic & Analytical Workflows

The following diagrams illustrate the dual utility of DGLA-EE: first as a precursor in eicosanoid metabolism, and second as a distinct analytical marker.

Caption: Figure 1. Dual-pathway visualization showing DGLA-EE metabolic conversion (left) and its application as a distinct Internal Standard in GC-MS analysis (right).

Experimental Protocols

Protocol A: DGLA-EE as an Internal Standard for FAME Quantitation

Use this protocol to quantify endogenous DGLA levels in plasma or tissue samples.

Reagents:

• DGLA Ethyl Ester Standard (≥98% purity).[2]

• BF3-Methanol (14%).

• Hexane (HPLC Grade).

Step-by-Step Workflow:

• Sample Spiking: Add a precise amount (e.g., 50 µg) of DGLA-EE to the biological sample before extraction. This controls for extraction losses.

  • Critical Note: Ensure your transesterification method (Step 3) does not convert the Ethyl Ester IS into a Methyl Ester. Avoid acid-catalyzed methylation if spiking before derivatization, or spike DGLA-EE after derivatization if strictly using it as an Injection Standard.

  • Self-Validating Step: If spiking before derivatization, use a base-catalyzed method (e.g., NaOMe) at low temp, or use a deuterated standard. For this protocol, we assume DGLA-EE is used as an Injection Standard (added to the final hexane vial) to correct for injection variability.

• Derivatization of Sample: Treat sample with BF3-Methanol at 100°C for 60 mins to convert endogenous lipids to FAMEs (Methyl Esters).

• Extraction: Extract FAMEs with Hexane.

• IS Addition (Injection Mode): Add DGLA-EE to the hexane layer.

• GC-MS Analysis:

  • Column: CP-Sil 88 or equivalent (100m x 0.25mm).

  • Oven: 140°C (5 min) -> 4°C/min -> 240°C.

  • Detection (SIM Mode): Monitor m/z 74 (for Sample FAMEs) and m/z 88 (for DGLA-EE Standard).

• Calculation:

  (RF = Response Factor, determined by running a 1:1 mix of DGLA-ME and DGLA-EE).

Protocol B: In Vitro Supplementation (Cell Culture)

Use this protocol to study the anti-inflammatory effects of DGLA.

• Preparation: Dissolve DGLA-EE in ethanol to create a 100 mM stock solution.

• Conjugation: To ensure solubility in media, complex the stock with BSA (Bovine Serum Albumin). Mix stock with 10% fatty-acid-free BSA in PBS (molar ratio 2:1 fatty acid:albumin) at 37°C for 30 mins.

• Treatment: Treat cells (e.g., RAW 264.7 macrophages) with 50 µM DGLA-EE conjugate.

• Incubation: Incubate for 24 hours. The ethyl ester will passively enter the cell and be hydrolyzed.

• Validation: Measure PGE1 levels in the supernatant using ELISA to confirm metabolic conversion.

References

• Agilent Technologies. (2012). GC Analysis of Total Fatty Acid Methyl Esters (FAME) and Methyl Linolenate in Biodiesel Using the Revised EN14103:2011 Method. Retrieved from [Link]

• Thies, F., et al. (2001). Dietary supplementation with eicosapentaenoic acid, but not with other long-chain n-3 or n-6 polyunsaturated fatty acids, decreases natural killer cell activity in healthy subjects. American Journal of Clinical Nutrition. Retrieved from [Link]

• Christie, W.W. (n.d.). Mass Spectrometry of Fatty Acid Derivatives. Lipid Maps. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling cis-8,11,14-Eicosatrienoic Acid Ethyl Ester

As researchers dedicated to advancing drug development, our work with specialized lipid molecules like cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (also known as Dihomo-γ-Linolenic Acid Ethyl Ester, or DGLA Ethyl Ester) demands the highest standards of safety and precision. While this compound is pivotal in studying inflammatory processes and signaling pathways, its handling requires a protocol grounded in a thorough understanding of its potential hazards.[1][2] This guide provides a comprehensive operational plan, moving beyond a simple checklist to explain the scientific rationale behind each safety recommendation.

Hazard Assessment: A Principle of Precaution

cis-8,11,14-Eicosatrienoic Acid Ethyl Ester is often supplied as a solution in a carrier solvent like ethanol.[3] The primary, immediate hazard is therefore often associated with the solvent. For instance, solutions in ethanol are highly flammable.[4] For the compound itself, specific toxicological data is not widely published. Therefore, a core principle of our handling strategy is precaution: the material should be considered hazardous until comprehensive data becomes available.[3] General safety directives mandate avoiding all direct contact and ingestion.[3]

Key Operational Mandates:

• Avoid Exposure: Do not allow the compound to come into contact with eyes, skin, or clothing.[3]

• Prevent Inhalation: Do not breathe mists or vapors.[5]

• Prohibit Ingestion: Do not ingest the substance. If swallowed, seek immediate medical assistance.[5]

The Core Safety Protocol: A Multi-Layered Defense System

Effective chemical handling is not merely about wearing gloves; it's an integrated system of engineering controls, personal protective equipment, and safe work practices. This system is designed to minimize risk at every stage of the workflow, from sample preparation to disposal.

Engineering controls are the most effective way to contain hazards at the source. Their implementation is non-negotiable when handling this compound.

• Chemical Fume Hood: All work involving cis-8,11,14-Eicosatrienoic Acid Ethyl Ester must be performed inside a certified chemical fume hood.[5] This is critical for two reasons:

  • Vapor/Aerosol Containment: If the compound is supplied in a volatile solvent like ethanol, the fume hood contains flammable and potentially harmful vapors.[4] Furthermore, procedures like vortexing or sonicating can generate aerosols, and the inhalation toxicity of the ester is not well-characterized.

  • Spill Containment: The physical barrier of the hood provides an initial layer of containment in the event of a spill.

• Ventilation: Ensure the laboratory has adequate general ventilation to support the fume hood's function and to dilute any fugitive emissions.[6][7]

PPE is the final barrier between the researcher and the chemical. Selection and use must be deliberate and matched to the procedure.

Protection Type	Specification	Rationale & Causality
Eye/Face Protection	ANSI Z87.1-rated safety goggles with side shields or a full-face shield.[6]	Protects against splashes of the chemical or solvent directly entering the eyes. A face shield is recommended when handling larger quantities where the risk of a significant splash is higher.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Standard laboratory gloves provide a necessary barrier. Always check the manufacturer's compatibility chart for the specific solvent if applicable. Gloves should be inspected before use and changed immediately if contaminated.
Body Protection	Flame-resistant laboratory coat.	A lab coat protects skin and personal clothing from minor spills and contamination.[6] Flame resistance is crucial when working with flammable solvents like ethanol.[4]
Respiratory Protection	Not typically required if work is conducted within a fume hood.	A fume hood provides adequate respiratory protection from vapors and aerosols.[7] In the case of a large spill outside of a hood, a full-face respirator with appropriate cartridges may be necessary for cleanup.[6]

The following workflow illustrates the logical sequence for selecting and using PPE.

Caption: PPE Selection, Donning, and Doffing Workflow.

These are the procedural rules that ensure the effectiveness of engineering controls and PPE.

• Designated Area: Clearly designate the area within the fume hood where the work will occur. This helps prevent cross-contamination.

• Hygiene: Wash hands and face thoroughly after handling the compound and before leaving the laboratory.[3] Do not eat, drink, or smoke in the work area.[5]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, such as a -20°C freezer specified for chemical storage.[5][8] If the compound is in an inert atmosphere, maintain that condition.

• Solvent Handling: If evaporating a solvent like ethanol, use a gentle stream of nitrogen inside the fume hood to prevent aerosolization and ensure vapors are captured.[3]

Emergency Procedures: A Plan for Spills and Exposures

Preparedness is key to mitigating the impact of an accident.

• Minor Spill (inside fume hood):

  • Alert colleagues in the immediate area.

  • Wearing appropriate PPE, contain and absorb the spill with an inert material like sand, earth, or vermiculite.[9]

  • Wipe the area clean.

  • Place the contaminated absorbent material into a sealed, labeled container for hazardous waste disposal.[9][10]

• Major Spill (outside fume hood):

  • Alert everyone and evacuate the immediate area.

  • If the substance is in a flammable solvent, remove all ignition sources.[9]

  • Contact your institution's Environmental Health & Safety (EHS) office immediately.

  • Prevent the spill from entering drains.[9][11]

The decision-making process for a spill is critical.

Caption: Spill Response Decision Tree.

• Skin Contact: Immediately wash the affected area with plenty of water for at least 15 minutes.[5] Remove contaminated clothing.[12]

• Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under the eyelids.[5]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[5][12]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or poison control center immediately.[5]

In all cases of exposure, seek immediate medical advice and provide the Safety Data Sheet (SDS) or product information sheet to the medical personnel.[5]

Decontamination and Disposal Plan

Proper disposal is a critical final step to ensure safety and environmental compliance.

• Waste Collection: All disposable materials that have come into contact with cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (e.g., pipette tips, gloves, absorbent pads) must be collected in a dedicated, clearly labeled hazardous waste container.

• Disposal Procedure: The collected waste, including any unused or expired chemical, must be disposed of through your institution's approved hazardous waste disposal program.[5] Do not empty into drains or mix with general waste.[11] Consult with your EHS department to ensure compliance with all local, state, and federal regulations.[10]

By adhering to this comprehensive guide, you build a culture of safety that protects not only yourself and your colleagues but also the integrity of your research. This protocol is a self-validating system, where each step reinforces the others to create a robust defense against chemical hazards.

References

• Carl ROTH. (2022, September 21). Safety Data Sheet: Fatty acid methyl ester mixture. Retrieved from [Link]

• SMS Rail Lines. (n.d.). Fatty Acid Ethyl Esters - Hazards Identification. Retrieved from [Link]

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